molecular formula C7H3ClFNO2S B13281114 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride

3-Chloro-4-cyanobenzene-1-sulfonyl fluoride

Cat. No.: B13281114
M. Wt: 219.62 g/mol
InChI Key: HINMYZHDGNYENP-UHFFFAOYSA-N
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Description

3-Chloro-4-cyanobenzene-1-sulfonyl fluoride is a useful research compound. Its molecular formula is C7H3ClFNO2S and its molecular weight is 219.62 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

 C7H3ClFNO2S

Molecular Weight

 219.62 g/mol

IUPAC Name

 3-chloro-4-cyanobenzenesulfonyl fluoride

InChI

 InChI=1S/C7H3ClFNO2S/c8-7-3-6(13(9,11)12)2-1-5(7)4-10/h1-3H

InChI Key

 HINMYZHDGNYENP-UHFFFAOYSA-N

Canonical SMILES

 C1=CC(=C(C=C1S(=O)(=O)F)Cl)C#N

Origin of Product

 United States
Foundational & Exploratory

An In-depth Technical Guide to 3-Chloro-4-cyanobenzene-1-sulfonyl Fluoride: A Versatile Building Block for Modern Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of modern medicinal chemistry and drug development, the strategic incorporation of unique chemical moieties that can fine-tune the pharmacological profile of a molecule is of paramount importance. 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride emerges as a highly valuable and versatile building block, offering a unique combination of reactive handles and structural features. Its sulfonyl fluoride group is a key player in the realm of "click chemistry," specifically through Sulfur(VI) Fluoride Exchange (SuFEx) reactions, enabling the formation of stable covalent bonds with biological targets.[1][2] This, coupled with the potential for nucleophilic aromatic substitution at the chloro position and the chemical versatility of the cyano group, makes this compound a powerful tool for researchers and scientists in the pharmaceutical industry. This guide provides an in-depth exploration of the chemical properties, reactivity, and applications of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride, offering practical insights and detailed protocols for its effective utilization in the laboratory.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a reagent is fundamental to its successful application in synthesis. While specific experimental data for 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride is not extensively published, reliable estimations can be made based on its structure and data from the closely related 3-cyano-4-fluorobenzenesulfonyl chloride.[3]

PropertyValue (or Estimated Value)Reference/Note
IUPAC Name 3-Chloro-4-cyanobenzene-1-sulfonyl fluorideN/A
CAS Number 1936318-67-0[4]
Molecular Formula C₇H₃ClFNO₂S[4]
Molecular Weight 219.62 g/mol [4]
Appearance White to light brown crystalline solid (estimated)Based on the analogous sulfonyl chloride
Melting Point Estimated to be in a similar range to 3-cyano-4-fluorobenzenesulfonyl chloride (67-70 °C)
Boiling Point > 300 °C (estimated)Based on the analogous sulfonyl chloride
Solubility Expected to be soluble in common organic solvents like dichloromethane, tetrahydrofuran, and acetone.General knowledge of similar organic compounds.

Spectroscopic Characterization

The structural features of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride give rise to a distinct spectroscopic fingerprint. The following table summarizes the expected key features in its NMR, IR, and mass spectra.

TechniqueExpected Features
¹H NMR A complex multiplet pattern in the aromatic region (δ 7.5-8.5 ppm) corresponding to the three aromatic protons. The exact chemical shifts and coupling constants will be influenced by the electron-withdrawing effects of the chloro, cyano, and sulfonyl fluoride groups.
¹³C NMR Signals for the six aromatic carbons and the carbon of the cyano group. The carbon attached to the sulfonyl fluoride group will appear as a doublet due to coupling with ¹⁹F. The carbons ortho and para to the fluorine will also exhibit C-F coupling. The cyano carbon will appear in the characteristic region for nitriles (around 115-120 ppm).
¹⁹F NMR A single resonance for the sulfonyl fluoride group, likely appearing as a singlet or a narrowly split multiplet due to coupling with ortho aromatic protons. The chemical shift is expected in the typical range for aryl sulfonyl fluorides.
Infrared (IR) Characteristic absorption bands for the C≡N stretch (around 2230 cm⁻¹), the S=O stretches of the sulfonyl group (asymmetric and symmetric, around 1400-1450 cm⁻¹ and 1200-1250 cm⁻¹, respectively), and C-Cl and C-F stretching vibrations. Aromatic C-H stretching will be observed above 3000 cm⁻¹.
Mass Spectrometry (MS) The molecular ion peak (M⁺) at m/z 219 (for ³⁵Cl) and 221 (for ³⁷Cl) in a roughly 3:1 ratio. Fragmentation patterns would likely involve the loss of SO₂F, F, Cl, and CN.

Synthesis

The most common and practical laboratory synthesis of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride involves the conversion of the corresponding sulfonyl chloride. This transformation is typically achieved through a nucleophilic fluoride exchange reaction.

Synthetic Workflow Diagram

Synthesis SulfonylChloride 3-Chloro-4-cyanobenzene-1-sulfonyl chloride SulfonylFluoride 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride SulfonylChloride->SulfonylFluoride Fluoride Exchange Reagents KF or KHF₂, Phase-transfer catalyst (optional) Reagents->SulfonylFluoride

Caption: Synthesis of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride.

Experimental Protocol: Synthesis from Sulfonyl Chloride

Materials:

  • 3-Chloro-4-cyanobenzene-1-sulfonyl chloride

  • Potassium fluoride (KF) or Potassium bifluoride (KHF₂)

  • 18-crown-6 (optional, as a phase-transfer catalyst)

  • Acetonitrile (anhydrous)

  • Dichloromethane

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate or sodium sulfate

Procedure:

  • To a stirred solution of 3-Chloro-4-cyanobenzene-1-sulfonyl chloride (1.0 eq) in anhydrous acetonitrile, add potassium fluoride (2.0-3.0 eq). If using a phase-transfer catalyst, add 18-crown-6 (0.1 eq).

  • Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in dichloromethane and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

  • Purify the crude product by flash column chromatography on silica gel or recrystallization to obtain pure 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride.

Chemical Reactivity and Handling

Stability

Aryl sulfonyl fluorides are known for their remarkable stability compared to their sulfonyl chloride counterparts.[1] The sulfonyl fluoride moiety is generally resistant to hydrolysis under neutral or mildly acidic conditions and is also stable towards many reducing agents.[1] This stability allows for a broad range of chemical transformations to be performed on other parts of the molecule without affecting the sulfonyl fluoride group.

Reactivity of the Sulfonyl Fluoride Group: SuFEx Chemistry

The sulfonyl fluoride group is a cornerstone of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a set of "click" reactions that are highly reliable and versatile.[2] This reaction involves the nucleophilic attack on the sulfur atom, leading to the displacement of the fluoride ion and the formation of a new bond between sulfur and the nucleophile. Common nucleophiles include amines, phenols, and alcohols.

SuFEx SulfonylFluoride Ar-SO₂F Product Ar-SO₂-Nu SulfonylFluoride->Product Nucleophilic Attack Nucleophile Nu-H Nucleophile->Product HF H-F Product->HF Elimination Base Base

Caption: General mechanism of a SuFEx reaction.

Materials:

  • 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride

  • Primary or secondary amine (e.g., benzylamine)

  • Triethylamine or another suitable base

  • Dichloromethane or tetrahydrofuran (anhydrous)

Procedure:

  • Dissolve 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride (1.0 eq) in anhydrous dichloromethane.

  • Add the amine (1.1 eq) and triethylamine (1.2 eq) to the solution at room temperature.

  • Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with dichloromethane and wash with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired sulfonamide.

Nucleophilic Aromatic Substitution (SNAr)

The aromatic ring of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride is activated towards nucleophilic aromatic substitution (SNAr) due to the presence of the strongly electron-withdrawing cyano and sulfonyl fluoride groups.[5] The chlorine atom can be displaced by a variety of nucleophiles, such as amines, alkoxides, and thiolates.

SNAr Substrate Ar-Cl Intermediate Meisenheimer Complex Substrate->Intermediate Addition Nucleophile Nu⁻ Nucleophile->Intermediate Product Ar-Nu Intermediate->Product Elimination Chloride Cl⁻

Caption: General mechanism of a nucleophilic aromatic substitution.

Materials:

  • 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride

  • Amine (e.g., morpholine)

  • Potassium carbonate or another suitable base

  • Dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF)

Procedure:

  • To a solution of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride (1.0 eq) in DMSO, add the amine (1.2 eq) and potassium carbonate (2.0 eq).

  • Heat the reaction mixture to 80-100 °C and monitor its progress by TLC or LC-MS.

  • After completion, cool the reaction to room temperature and pour it into ice-water.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Reduction of the Cyano Group

The cyano group can be reduced to a primary amine (aminomethyl group), which is a valuable functional group for further derivatization.[6] A variety of reducing agents can be employed, such as lithium aluminum hydride (LiAlH₄), borane-tetrahydrofuran complex (BH₃·THF), or catalytic hydrogenation. The choice of reducing agent should be made carefully to ensure compatibility with the sulfonyl fluoride moiety. While sulfonyl fluorides are generally resistant to reduction, strong hydride reagents like LiAlH₄ may potentially affect the sulfonyl group under harsh conditions. Catalytic hydrogenation is often a milder and more selective option.

CyanoReduction StartingMaterial Ar-CN Product Ar-CH₂NH₂ StartingMaterial->Product Reduction Reagents Reducing Agent (e.g., H₂, Pd/C) Reagents->Product

Caption: Reduction of a cyano group to a primary amine.

Materials:

  • 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride

  • Palladium on carbon (10% Pd/C)

  • Methanol or ethanol

  • Hydrogen gas supply

Procedure:

  • Dissolve 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride in methanol in a hydrogenation vessel.

  • Add a catalytic amount of 10% Pd/C.

  • Pressurize the vessel with hydrogen gas (typically 1-4 atm) and stir the mixture vigorously at room temperature.

  • Monitor the reaction progress by observing hydrogen uptake or by TLC/LC-MS analysis of aliquots.

  • Upon completion, carefully vent the hydrogen and purge the vessel with an inert gas (e.g., nitrogen or argon).

  • Filter the reaction mixture through a pad of celite to remove the catalyst, washing the pad with methanol.

  • Concentrate the filtrate under reduced pressure to obtain the crude product, which can be further purified if necessary.

Applications in Drug Discovery and Chemical Biology

The unique reactivity profile of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride makes it an attractive scaffold in drug discovery. The sulfonyl fluoride group can act as a "warhead" for covalent inhibitors, forming a stable bond with nucleophilic residues (such as serine, threonine, or lysine) in the active site of a target protein.[7] This covalent modification can lead to potent and long-lasting inhibition.

Furthermore, the sequential reactivity of the different functional groups allows for the construction of complex molecular architectures. For instance, the chloro and cyano groups can be modified to introduce various pharmacophoric elements before or after the sulfonyl fluoride is used to engage the biological target. This modular approach is highly valuable in the iterative process of lead optimization.

Safety and Handling

As with any laboratory chemical, 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride should be handled with appropriate safety precautions. Based on the data for the analogous sulfonyl chloride, this compound should be considered corrosive and an irritant.

  • Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves when handling this compound.

  • Handling: Handle in a well-ventilated fume hood to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong bases and oxidizing agents.

  • Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

References

  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650-2659.
  • Ball, N. D. (2020). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods.
  • Carneiro, S. N., Khasnavis, S. R., Lee, J., & Ball, N. D. (2023). Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. Chemical Society Reviews, 52(3), 935-961.
  • Wang, X., et al. (2017). Catalyst-free radical fluorination of sulfonyl hydrazides in water.
  • Kitamura, T., et al. (2025). Synthesis of Sulfonyl Fluorides from Tertiary Sulfonamides via N-Methylation Using Me-λ3-Iodane. Organic Letters.
  • Li, Y., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Tetrahedron Letters, 73, 152934.

  • 3-AMINO-4-CHLOROBENZENESULFONYL FLUORIDE. ChemWhat. Retrieved from [Link]

  • 3-cyano-4-fluorobenzene-1-sulfonyl fluoride. NextSDS. Retrieved from [Link]

  • Doyle, A. G., et al. (2018). Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. Journal of the American Chemical Society, 140(14), 4933-4942.
  • Bull, J. A., & Tredwell, M. (2025). Unconventional reactivity of sulfonyl fluorides. Trends in Chemistry.
  • Drabowicz, J., et al. (2020). Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. Molecules, 25(6), 1426.
  • Gemoets, H. P. L., et al. (2019). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Disulfides with Fluoride Ions. Journal of the American Chemical Society, 141(32), 12613-12618.
  • Ball, N. D. (2026, January 17). Synthesis of Sulfonyl Fluorides Using 4-Cyanopyridone as a Leaving Group.
  • Kumar, S., & Van der Eycken, E. V. (2019). Nucleophilic substitution reactions with fluoride.
  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650-2659.
  • Weinreb, S. M. (2011). 4-Cyanobenzenesulfonamides: An Amine Synthesis and Protecting Strategy to Compliment the Nosyl Group.
  • Chen, Y., et al. (2025).
  • Qin, H.-L., et al. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. RSC Advances, 9(27), 15411-15415.
  • Wang, Y., et al. (2023). Potential toxic effects of perfluorobutanesulfonyl fluoride analysis based on multiple-spectroscopy techniques and molecular modeling. Journal of Molecular Liquids, 383, 122045.
  • Process for the reduction of cyano-substituted sulfones to aminoalkylene-substituted sulfones. (2002).
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Technical Whitepaper: Synthesis and Characterization of CAS 1936318-67-0 (3-Chloro-4-cyanobenzenesulfonyl fluoride)

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Core Rationale

In the landscape of modern drug discovery and chemical biology, the transition from traditional electrophiles to precisely tunable reactive groups has been revolutionary. CAS 1936318-67-0 (3-Chloro-4-cyanobenzenesulfonyl fluoride) represents a premium trifunctional building block. It features three orthogonal reactive sites: a sulfonyl fluoride for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, a cyano group for subsequent derivatization (e.g., tetrazole formation or reduction), and an aryl chloride for potential late-stage cross-coupling.

Unlike its sulfonyl chloride precursor, which is electrophilically promiscuous and hydrolytically unstable, the sulfonyl fluoride motif possesses a unique reactivity-stability balance[1]. The S(VI)-F bond is highly resistant to reduction, thermolysis, and aqueous hydrolysis, remaining inert until activated by specific catalysts (such as DBU or BEMP) or precise microenvironmental conditions within a protein binding pocket[1]. This whitepaper details the causal logic, validated synthetic workflows, and analytical characterization required to successfully synthesize and deploy this molecule.

Physicochemical Profiling

To establish a baseline for synthesis and purification, the quantitative physicochemical properties of CAS 1936318-67-0 and its primary precursor are summarized below.

ParameterValue / Description
CAS Registry Number 1936318-67-0
IUPAC Name 3-Chloro-4-cyanobenzenesulfonyl fluoride
Molecular Formula C₇H₃ClFNO₂S
Molecular Weight 219.62 g/mol
Physical State Solid (Typically white to off-white powder)
Primary Precursor 3-Chloro-4-cyanobenzenesulfonyl chloride (CAS 213130-43-9)[2]
Precursor MW 236.08 g/mol [2]

Mechanistic Causality in Synthesis

The synthesis of sulfonyl fluorides requires overcoming the inherent instability of intermediate species. The most atom-economical and widely adopted route to CAS 1936318-67-0 is the direct halogen exchange (Cl → F) from 3-chloro-4-cyanobenzenesulfonyl chloride[1].

The Causality of Reagent Selection: Historically, this transformation was achieved by boiling the sulfonyl chloride with aqueous Potassium Fluoride (KF)[1]. However, the basicity of KF (which generates hydroxide ions in the presence of trace water) often leads to the competitive hydrolysis of the sulfonyl chloride back into the unreactive sulfonic acid[1].

To circumvent this, the modern replaces KF with Potassium Bifluoride (KHF₂). KHF₂ acts as a bifunctional reagent: it provides the nucleophilic fluoride source while simultaneously acting as an internal acidic buffer ( HF2−​⇌HF+F− ). This buffering capacity completely suppresses hydroxide-mediated hydrolysis, ensuring near-quantitative yields under mild conditions[1][3]. Alternatively, direct deoxyfluorination from the corresponding sulfonic acid can be achieved using bench-stable reagents like XtalFluor-E[4].

Synthesis A 3-Chloro-4-cyanobenzenesulfonyl chloride (CAS 213130-43-9) C 3-Chloro-4-cyanobenzenesulfonyl fluoride (CAS 1936318-67-0) A->C KHF2 / MeCN-H2O (Sharpless Protocol) A->C KF / 18-crown-6 (Classic Exchange) B 3-Chloro-4-cyanobenzenesulfonic acid B->C XtalFluor-E / DBU (Deoxyfluorination)

Fig 1. Mechanistic pathways for the synthesis of CAS 1936318-67-0 via halogen exchange.

Self-Validating Experimental Protocol

The following step-by-step methodology describes the KHF₂-mediated synthesis. This protocol is designed as a self-validating system : the biphasic nature of the reaction inherently drives completion, and the stability of the product allows for aggressive aqueous washing without yield degradation.

Step 1: Preparation of the Biphasic System

  • Charge a round-bottom flask equipped with a magnetic stir bar with 3-chloro-4-cyanobenzenesulfonyl chloride (1.0 equiv, e.g., 10 mmol, 2.36 g).

  • Dissolve the substrate in HPLC-grade Acetonitrile (MeCN, 0.2 M, 50 mL). Causality: MeCN perfectly solubilizes the organic precursor while remaining miscible with the aqueous phase.

Step 2: Halogen Exchange Reaction 3. In a separate vessel, dissolve Potassium Bifluoride (KHF₂, 3.0 equiv, 30 mmol, 2.34 g) in distilled water (15 mL). 4. Add the aqueous KHF₂ solution dropwise to the MeCN solution at room temperature (20–25 °C). 5. Stir the biphasic mixture vigorously for 4–6 hours. In-Process Control (IPC): Monitor the reaction via Thin Layer Chromatography (TLC) using Hexanes/EtOAc (3:1). The sulfonyl fluoride product will exhibit a slightly higher Rf​ value than the chloride due to the lower polarizability of the S-F bond.

Step 3: Workup and Isolation 6. Upon complete consumption of the starting material, dilute the reaction mixture with Ethyl Acetate (EtOAc, 100 mL) and Water (50 mL). 7. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (50 mL) and brine (50 mL). Self-Validation: Unlike the chloride precursor, CAS 1936318-67-0 is entirely stable to the basic NaHCO₃ wash, which effectively neutralizes any residual HF without degrading the product. 8. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude 3-chloro-4-cyanobenzenesulfonyl fluoride.

Analytical Characterization

To guarantee scientific integrity, the synthesized compound must be rigorously characterized. ¹⁹F NMR is the absolute gold standard for validating sulfonyl fluorides, as the chemical shift of the S-F fluorine is highly distinct and isolated from background noise.

Analytical TechniqueExpected Diagnostic SignalsCausality / Rationale
¹⁹F NMR (CDCl₃, 376 MHz)Sharp singlet at +55.0 to +65.0 ppm (relative to CFCl₃).Confirms the presence of the S(VI)-F bond. The disappearance of any other fluorine signals ensures no inorganic fluoride impurities remain.
¹H NMR (CDCl₃, 400 MHz)Aromatic signals in the 7.80–8.20 ppm range (3H, multiplet/doublets).Confirms the integrity of the 1,2,4-trisubstituted aromatic ring.
FT-IR Spectroscopy Sharp peak at ~2235 cm⁻¹ (-C≡N). Strong bands at ~1420 cm⁻¹ and ~1210 cm⁻¹.Validates the survival of the cyano group. The 1420/1210 bands correspond to the asymmetric and symmetric S=O stretches.
LC-MS (ESI) [M+H]⁺ at m/z 220.0 (with ³⁵Cl isotope pattern).Confirms molecular weight and the presence of the single chlorine atom (3:1 isotopic ratio).

Applications in SuFEx Click Chemistry

Once synthesized and validated, CAS 1936318-67-0 serves as a powerful electrophile for . It reacts selectively with nucleophiles such as phenols and secondary amines to form highly stable aryl fluorosulfonates or sulfonamides, respectively[5]. This reaction is characterized by its thermodynamic sink—the formation of the extremely strong H-F bond (or a corresponding fluoride salt) drives the reaction irreversibly forward.

SuFEx SF CAS 1936318-67-0 (Sulfonyl Fluoride) Intermediate Pentacoordinate S(VI) Transition State SF->Intermediate Nuc Nucleophile (Phenol / Amine) Nuc->Intermediate Base Catalyst / Base (DBU / BEMP) Base->Intermediate Product Stable SuFEx Conjugate (Aryl Fluorosulfonate / Sulfonamide) Intermediate->Product -HF (Thermodynamic Sink)

Fig 2. SuFEx click chemistry mechanism utilizing CAS 1936318-67-0 to form stable conjugates.

References

  • Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters, 2021. URL:[Link]

  • Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. RSC Advances, 2019. URL:[Link]

  • Facile synthesis of sulfonyl fluorides from sulfonic acids. Organic & Biomolecular Chemistry, 2023. URL:[Link]

  • Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Disulfides. National Institutes of Health (PMC), 2020. URL:[Link]

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Discovery and Initial Synthesis of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride: A Tri-Orthogonal SuFEx Hub

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has revolutionized the synthesis of covalent drugs, chemical probes, and advanced materials. At the forefront of this chemical space is 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride (CAS: 1936318-67-0)[1]. This in-depth technical guide explores the mechanistic rationale, retrosynthetic discovery, and validated synthetic protocols for this highly functionalized, tri-orthogonal building block, providing researchers with a robust framework for its utilization in drug discovery.

Mechanistic Rationale & Molecular Design

The architectural design of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride is not arbitrary; every functional group serves a precise, causal role in tuning the molecule's reactivity profile[2]:

  • The Sulfonyl Fluoride (–SO₂F) Warhead: Unlike traditional sulfonyl chlorides, which are highly susceptible to reductive collapse and rapid hydrolysis in aqueous media, sulfonyl fluorides possess "Goldilocks reactivity"[3]. The strong S–F bond is kinetically stable under physiological conditions but undergoes near-quantitative exchange when activated by specific nucleophiles (e.g., phenols, primary amines) in the presence of strong, non-nucleophilic bases like DBU or BEMP[2][3].

  • The 4-Cyano (–CN) Substitution: The strongly electron-withdrawing para-cyano group lowers the lowest unoccupied molecular orbital (LUMO) of the sulfonyl fluoride. This electronic activation enhances the electrophilicity of the sulfur center, accelerating SuFEx reactions even with sterically hindered or weakly nucleophilic partners. Furthermore, the nitrile acts as a latent pharmacophore handle for downstream tetrazole or amidine synthesis.

  • The 3-Chloro (–Cl) Substitution: Positioned meta to the sulfonyl fluoride, the chloro group provides a steric shield that modulates the reactivity of the adjacent cyano group. More importantly, it serves as an orthogonal handle for late-stage, palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), enabling the rapid diversification of the aromatic core[4].

Retrosynthetic Strategy & Workflow

The discovery and synthesis of this hub rely on a late-stage direct chloride-to-fluoride exchange. The precursor, 3-chloro-4-cyanobenzene-1-sulfonyl chloride, is accessed via a Sandmeyer-type reaction from 3-chloro-4-cyanoaniline.

Historically, the critical fluorination step required harsh conditions, toxic gases (e.g., SO₂F₂), or corrosive reagents (e.g., KHF₂)[2][5]. However, modern synthetic methodologies leverage a biphasic potassium fluoride (KF) system in water/acetone. This approach provides a mild, scalable, and self-validating pathway that prevents the hydrolysis of the sensitive intermediate[6].

SynthesisWorkflow A 3-Chloro-4-cyanoaniline (Precursor) B Diazotization & Sandmeyer (NaNO2, HCl, SO2, CuCl2) A->B C 3-Chloro-4-cyanobenzene- 1-sulfonyl chloride B->C D Biphasic Fluoride Exchange (KF, H2O/Acetone, 2h, rt) C->D E 3-Chloro-4-cyanobenzene- 1-sulfonyl fluoride D->E

Workflow for the synthesis of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride.

Step-by-Step Synthesis Protocols

The following protocol details the critical chloride-to-fluoride exchange. Every step is designed as a self-validating system to ensure maximum yield and purity.

Protocol: Biphasic Direct Chloride/Fluoride Exchange

Causality of the Solvent System: Solid KF is poorly soluble in organic solvents, and its fluoride ion is tightly bound in a crystalline lattice or heavily solvated in pure water, which drastically reduces its nucleophilicity. The addition of a stoichiometric amount of water to an acetone suspension of KF disrupts the tight lattice bonds at the solid-liquid interface. This liberates "naked", highly nucleophilic fluoride ions that rapidly displace the chloride without inducing hydrolysis[6].

Step-by-Step Methodology:

  • Reaction Setup: To a magnetically stirred suspension of anhydrous KF (2.0 equiv) in acetone (0.5 M relative to the substrate) in a polypropylene vessel, add 3-chloro-4-cyanobenzene-1-sulfonyl chloride (1.0 equiv).

    • Causality: Polypropylene vessels are mandated because trace hydrofluoric acid (HF), potentially generated in situ, can etch borosilicate glass, compromising the reaction environment and introducing silicate impurities[6].

  • Interfacial Activation: Add deionized water (2.0 equiv) dropwise.

    • Causality: The precise 2:1 ratio of water to KF is critical. Excessive water leads to competitive hydrolysis of the sulfonyl chloride into a sulfonic acid, while insufficient water fails to solubilize the fluoride interface[6].

  • In-Process Control (Self-Validation): Seal the vessel and stir at room temperature for 2–4 hours. Monitor the reaction via ¹⁹F NMR of crude aliquots. The reaction is validated as complete when a diagnostic singlet appears in the +60 to +70 ppm region (characteristic of the aryl-SO₂F bond), and TLC confirms the total consumption of the starting material[6].

  • Workup & Partitioning: Partition the mixture between ethyl acetate and 10% aqueous NaCl. The biphasic nature ensures that unreacted KF and water-soluble byproducts are forced into the aqueous layer, protecting the organic product.

  • Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The product is typically isolated in >90% yield and high purity without the need for column chromatography[6].

Quantitative Data & Characterization

The transformation from chloride to fluoride fundamentally alters the physical and chemical properties of the molecule, making it suitable for biological applications.

Property3-Chloro-4-cyanobenzene-1-sulfonyl chloride3-Chloro-4-cyanobenzene-1-sulfonyl fluoride
CAS Number N/A (Precursor)1936318-67-0[1]
Hydrolytic Stability Poor (Rapidly degrades in aqueous media)Excellent (Stable in water at neutral pH)[2]
Reactivity (Phenols) Low (Requires strong base, prone to side reactions)High (Quantitative SuFEx via DBU/BEMP catalysis)[3]
Reductive Stability Susceptible to S(VI) to S(IV) collapseHighly resistant to reductive collapse[6]
Diagnostic NMR N/A+60 to +70 ppm (Singlet, ¹⁹F NMR)[6]

Application in Drug Discovery & Chemical Biology

In fragment-based drug discovery (FBDD) and targeted covalent inhibitor (TCI) design, 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride acts as a tri-orthogonal hub. The sulfonyl fluoride warhead selectively targets nucleophilic residues (tyrosine, lysine, or histidine) on proteins[3]. Simultaneously, the chloro and cyano groups allow medicinal chemists to systematically grow the molecule into adjacent binding pockets, optimizing non-covalent interactions before the covalent bond is formed[4].

Reactivity Hub 3-Chloro-4-cyanobenzene- 1-sulfonyl fluoride SuFEx SuFEx Click Chemistry (Phenols/Amines, DBU/BEMP) Hub->SuFEx SNAr Cross-Coupling (Pd-catalyzed) Hub->SNAr Cyano Nitrile Modifications (Tetrazole Synthesis) Hub->Cyano Prod1 Aryl Fluorosulfonates / Sulfonamides SuFEx->Prod1 Prod2 Biaryl Compounds SNAr->Prod2 Prod3 Heterocyclic Pharmacophores Cyano->Prod3

Tri-orthogonal reactivity pathways of the sulfonyl fluoride hub.

References

  • Lu, G., & Weng, J. (2020). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Source: Tetrahedron. URL:[Link]

  • Bare, G. A. L. (2023). Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone. Source: The Journal of Organic Chemistry (ACS Publications). URL:[Link]

  • Zheng, Q., et al. (2019). SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase. Source: Proceedings of the National Academy of Sciences (PNAS). URL:[Link]

  • Gao, B., et al. (2018). SuFEx Chemistry of Thionyl Tetrafluoride (SOF4) with Organolithium Nucleophiles: Synthesis of Sulfonimidoyl Fluorides, Sulfoximines, Sulfonimidamides, and Sulfonimidates. Source: Angewandte Chemie International Edition. URL:[Link]

  • Jones, A. M., et al. (2023). Covalent drug discovery using sulfur(VI) fluoride exchange warheads. Source: Expert Opinion on Drug Discovery (Taylor & Francis). URL:[Link]

Sources

A Technical Guide to the Reactivity of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride with Nucleophilic Amino Acids: A Covalent Targeting Perspective

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides an in-depth analysis of the reactivity of 3-chloro-4-cyanobenzene-1-sulfonyl fluoride (CCSBF), an electrophilic compound of increasing interest in chemical biology and drug discovery. We explore the fundamental chemical principles governing its interaction with nucleophilic amino acid residues, offering a mechanistic framework for understanding its potential as a covalent modifier of proteins. This document details field-proven experimental protocols for assessing reactivity, including kinetic analysis and adduct characterization using modern analytical techniques. The insights presented herein are intended to equip researchers, scientists, and drug development professionals with the knowledge to effectively utilize sulfonyl fluorides in the rational design of targeted covalent probes and therapeutics.

Introduction: The Rise of Covalent Probes in Drug Discovery

The paradigm of drug design has progressively embraced the strategy of covalent inhibition, wherein a therapeutic agent forms a stable, covalent bond with its biological target. This approach can offer significant advantages, including enhanced potency, prolonged duration of action, and the ability to target shallow binding pockets that are often considered "undruggable" by traditional non-covalent inhibitors.

At the heart of this strategy lies the "warhead," an electrophilic functional group engineered into the drug molecule. Among the expanding arsenal of covalent warheads, sulfonyl fluorides (SFs) have emerged as a privileged class.[1][2] Unlike more traditional electrophiles that primarily target the highly nucleophilic cysteine residue, sulfonyl fluorides exhibit a broader reactivity profile, capable of engaging with a range of nucleophilic amino acids, including serine, threonine, lysine, tyrosine, and histidine.[1][3] This versatility opens up a significant portion of the proteome for covalent targeting.

This guide focuses specifically on 3-chloro-4-cyanobenzene-1-sulfonyl fluoride (CCSBF), a substituted aryl sulfonyl fluoride. We will dissect the chemical features that dictate its reactivity and provide a comprehensive framework for its experimental evaluation.

Chemical Principles and Mechanistic Hypotheses

The Electrophile: Properties of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride (CCSBF)

The reactivity of CCSBF is governed by the sulfonyl fluoride (-SO₂F) moiety. The sulfur atom is in a high oxidation state (SVI) and is rendered highly electrophilic by the two oxygen atoms and the highly electronegative fluorine atom. Aryl sulfonyl fluorides, in general, strike a crucial balance: they are remarkably stable in aqueous environments, minimizing off-target reactions and hydrolysis, yet retain sufficient reactivity to form covalent bonds with biological nucleophiles when held in proximity within a protein binding pocket.[4][5]

The substituents on the aromatic ring—a chloro group at the 3-position and a cyano group at the 4-position—are electron-withdrawing. These groups are expected to further enhance the electrophilicity of the sulfur center, potentially increasing its reactivity compared to an unsubstituted phenyl sulfonyl fluoride. This electronic modulation is a key principle in the rational design of covalent probes, allowing for the fine-tuning of warhead reactivity.[4]

The Nucleophiles: A Spectrum of Amino Acid Reactivity

The reactivity of an amino acid side chain is determined by its nucleophilicity, which is influenced by its pKa, polarizability, and steric accessibility.[6] For a reaction to occur, the nucleophilic atom (typically N, S, or O) must possess a lone pair of electrons and be in its deprotonated, more nucleophilic state.

Table 1: Properties of Key Nucleophilic Amino Acid Side Chains

Amino AcidSide ChainNucleophilic AtomTypical pKaRelative Nucleophilicity (Deprotonated)
CysteineThiol (-SH)Sulfur8.5 - 9.5Very High
LysineAmine (-NH₂)Nitrogen~10.5High
HistidineImidazoleNitrogen~6.0 - 7.0Moderate
TyrosinePhenol (-OH)Oxygen~10.0Moderate
SerineHydroxyl (-OH)Oxygen~13Low (but can be activated)
ThreonineHydroxyl (-OH)Oxygen~13Low (but can be activated)

Note: pKa values can vary significantly depending on the local protein microenvironment.

Cysteine's thiol group, upon deprotonation to the thiolate anion, is the most potent nucleophile in proteins.[7][8] However, sulfonyl fluorides have shown significant reactivity with other residues like lysine and tyrosine, making them particularly valuable tools.[4] While adducts with cysteine have been reported as potentially unstable, those formed with lysine and tyrosine are generally stable.[4]

Postulated Reaction Mechanism: Sulfur(VI) Fluoride Exchange (SuFEx)

The reaction between CCSBF and a nucleophilic amino acid residue proceeds through a mechanism known as Sulfur(VI) Fluoride Exchange, or SuFEx.[2][9] This reaction, championed by K. Barry Sharpless, is a cornerstone of "click chemistry." The core transformation involves the nucleophilic attack of the amino acid side chain on the electrophilic sulfur atom of the sulfonyl fluoride, leading to the displacement of the fluoride ion and the formation of a stable sulfonamide (from lysine) or sulfonate ester (from tyrosine/serine).

Caption: Proposed SuFEx mechanism for CCSBF with a nucleophilic amino acid (R-XH).

Experimental Assessment of Reactivity

A systematic evaluation of the reactivity of CCSBF requires a multi-faceted approach, combining kinetic assays with robust analytical characterization of the resulting products. The following protocols provide a validated workflow for this assessment.

Experimental Workflow Overview

This workflow outlines the key stages for characterizing the reactivity of CCSBF with a panel of model amino acids.

Experimental_Workflow prep 1. Sample Preparation - CCSBF Stock (DMSO) - N-acetyl Amino Acid Stocks (Buffer) - Reaction Buffer (e.g., PBS, pH 7.4) reaction 2. Reaction Incubation - Combine CCSBF & Amino Acid - Incubate at controlled temp (e.g., 37°C) - Time-course sampling prep->reaction hplc 3. HPLC Analysis - Monitor disappearance of CCSBF - Monitor appearance of product - Determine reaction rate (k_obs) reaction->hplc ms 4. LC-MS/MS Analysis - Confirm mass of product adduct - Fragment adduct to confirm structure reaction->ms nmr 5. NMR Characterization (For scaled-up reactions) - Isolate product - Perform ¹H, ¹³C, ¹⁹F NMR - Unambiguous structure elucidation reaction->nmr Scale-up data 6. Data Interpretation - Compare rates across amino acids - Confirm covalent bond formation - Assess stability hplc->data ms->data nmr->data

Caption: A typical experimental workflow for reactivity assessment.

Protocol: Reactivity Screening with N-acetyl Amino Acids

Rationale: N-acetylated amino acids are used as mimics of residues within a peptide chain. The acetylation of the α-amino group prevents its participation in the reaction, ensuring that only the side-chain nucleophile is assessed.

Materials:

  • 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride (CCSBF)

  • N-acetyl-L-cysteine, N-acetyl-L-lysine, N-acetyl-L-tyrosine

  • Dimethyl sulfoxide (DMSO), HPLC-grade

  • Phosphate-buffered saline (PBS), pH 7.4

  • Acetonitrile (ACN), HPLC-grade with 0.1% formic acid

  • Water, HPLC-grade with 0.1% formic acid

Procedure:

  • Stock Solution Preparation:

    • Prepare a 10 mM stock solution of CCSBF in DMSO.

    • Prepare 10 mM stock solutions of each N-acetyl amino acid in PBS, pH 7.4.

  • Reaction Setup:

    • In a microcentrifuge tube, combine 440 µL of PBS, 50 µL of the 10 mM N-acetyl amino acid stock (final concentration: 1 mM).

    • Pre-incubate the mixture at 37°C for 5 minutes.

    • Initiate the reaction by adding 10 µL of the 10 mM CCSBF stock solution (final concentration: 0.2 mM). Vortex briefly.

    • Run a control reaction containing only CCSBF in the buffer to assess hydrolytic stability.

  • Time-Course Analysis:

    • At designated time points (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw a 50 µL aliquot of the reaction mixture.

    • Immediately quench the reaction by adding the aliquot to 100 µL of 100% ACN. This precipitates any protein and stops the reaction.

    • Centrifuge the quenched samples to pellet any precipitate and transfer the supernatant for HPLC analysis.

Analytical Methods for Characterization

HPLC is used to monitor the reaction progress by separating the reactants from the products.

  • System: A standard reverse-phase HPLC system with UV detection.

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: A linear gradient from 5% to 95% B over 15-20 minutes.

  • Detection: Monitor at 254 nm or a wavelength specific to the aryl sulfonyl moiety.

  • Analysis: Quantify the peak area of the remaining CCSBF at each time point. Plot ln([CCSBF]t/[CCSBF]₀) versus time. The slope of this line will be -k_obs (the observed rate constant) for a pseudo-first-order reaction.

LC-MS is essential for confirming the identity of the reaction product.[10][11] The HPLC method described above can be directly coupled to a mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), typically in negative mode to detect the deprotonated adduct [M-H]⁻.

  • Analysis:

    • Extract the ion chromatogram for the expected mass of the CCSBF-amino acid adduct.

    • Confirm that the molecular weight corresponds to the addition of the CCSBF moiety (minus HF) to the amino acid.

    • Perform tandem MS (MS/MS) on the parent ion to obtain fragmentation data, which can confirm the site of modification.[12][13]

Table 2: Expected Masses for CCSBF Adducts (Molecular Weight of CCSBF: ~219.6 g/mol ; Mass of CCSBF moiety after reaction (C₇H₃ClNO₂S): ~200.0 g/mol )

N-acetyl Amino AcidMW ( g/mol )Expected Adduct MW [M-H]⁻
N-acetyl-cysteine163.2~362.2
N-acetyl-lysine188.2~387.2
N-acetyl-tyrosine223.2~422.2

For definitive structural proof, the product can be synthesized on a larger scale, purified by preparative HPLC, and analyzed by NMR.[11][14]

  • ¹H NMR: Will show characteristic shifts for the aromatic protons of the CCSBF ring and the protons of the amino acid.

  • ¹⁹F NMR: The disappearance of the sulfonyl fluoride signal and the appearance of a new fluoride ion signal can be monitored.

  • Heteronuclear Correlation (e.g., HMBC): Can definitively show the covalent bond between the sulfur atom and the nucleophilic atom of the amino acid.

Interpretation and Broader Implications

The data gathered from these experiments provide a comprehensive profile of CCSBF's reactivity. By comparing the kinetic rates (k_obs) across different amino acids, a researcher can establish its selectivity profile. For instance, a significantly faster rate with N-acetyl-lysine compared to N-acetyl-tyrosine under physiological pH would suggest a preference for targeting accessible lysine residues.

This understanding is critical for drug development. A warhead with high intrinsic reactivity may be prone to off-target modifications, while one with low reactivity may not achieve sufficient target engagement. The "tunable" nature of substituted aryl sulfonyl fluorides like CCSBF allows for the optimization of this reactivity-stability balance.[3][4] The electron-withdrawing groups on CCSBF likely place it on the more reactive end of the spectrum, making it a potentially potent but less selective tool compared to analogues with electron-donating groups.

Conclusion

3-Chloro-4-cyanobenzene-1-sulfonyl fluoride represents a valuable electrophilic scaffold for the development of covalent chemical probes and inhibitors. Its reactivity is governed by the well-defined principles of SuFEx chemistry and can be systematically characterized using a suite of standard analytical techniques. The protocols and insights provided in this guide offer a robust framework for researchers to explore the potential of CCSBF and related sulfonyl fluorides, ultimately accelerating the discovery of novel covalent medicines.

References

  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. [Link]

  • Am Ende, C. W., et al. (2018). A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Organic & Biomolecular Chemistry, 16(30), 5443–5449. [Link]

  • Nagy, V., et al. (2023). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. International Journal of Molecular Sciences, 24(7), 6331. [Link]

  • Li, S., & Sharpless, K. B. (2023). Sulfur fluoride exchange. Nature Reviews Methods Primers, 3(1), 1-22. [Link]

  • Contakes, S. M., et al. (2023). Solid Phase Synthesis of Fluorosulfate Containing Macrocycles for Chemoproteomic Workflows. Israel Journal of Chemistry, 63(5-6), e202300020. [Link]

  • Li, S., et al. (2019). Biocompatible SuFEx Click Chemistry: Thionyl Tetrafluoride (SOF4) Derived Connective Hubs For Bioconjugation to DNA and Proteins. Angewandte Chemie International Edition, 58(33), 11439–11444. [Link]

  • Chemistry LibreTexts. (2019, July 14). Introduction to Amino Acid Reactivity. [Link]

  • Reddit. (2019, February 4). What makes an amino acid nucleophilic? r/Mcat. [Link]

  • Chemistry Stack Exchange. (2020, January 27). Nucleophilicity Of Amino Acid Side Chains. [Link]

  • Liu, F., et al. (2018). Proximity-enhanced SuFEx chemical cross-linker for specific and multitargeting cross-linking mass spectrometry. Proceedings of the National Academy of Sciences, 115(44), 11217–11222. [Link]

  • Parvez, S., et al. (2016). REACTIONS OF ELECTROPHILES WITH NUCLEOPHILIC THIOLATE SITES: RELEVANCE TO PATHOPHYSIOLOGICAL MECHANISMS AND REMEDIATION. Toxicology mechanisms and methods, 26(6), 401–422. [Link]

  • Chen, Y., et al. (2023). Advances in the construction of diverse SuFEx linkers. National Science Review, 10(4), nwad039. [Link]

  • Parvez, S., et al. (2015). Reactions of electrophiles with nucleophilic thiolate sites: relevance to pathophysiological mechanisms and remediation. Toxicology Mechanisms and Methods, 25(7), 531–552. [Link]

  • ACS Publications. (n.d.). The Journal of Physical Chemistry B. [Link]

  • Frontiers. (n.d.). Covalent Chemical Tools for Profiling Post-Translational Modifications. [Link]

  • ACS Publications. (2025, January 7). Chemical Reviews. [Link]

  • MDPI. (2022, November 7). NMR-Based Chromatography Readouts: Indispensable Tools to “Translate” Analytical Features into Molecular Structures. [Link]

  • ACS Publications. (2003, December 12). Chemical Research in Toxicology. [Link]

  • Wiley Online Library. (n.d.). The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices. [Link]

  • LCGC International. (2026, March 26). HPLC–SPE–NMR — A Novel Hyphenation Technique. [Link]

  • ScienceDirect. (2021, September 15). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. [Link]

  • Spiral. (2024, November 13). Unconventional reactivity of sulfonyl fluorides. [Link]

  • Walsh Medical Media. (2024, December 20). Emerging Techniques in Protein Analysis: Mass Spectrometry to NMR Spectroscopy. [Link]

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Methodological & Application

Application Note: Accelerated SuFEx Click Chemistry Using 3-Chloro-4-cyanobenzene-1-sulfonyl Fluoride

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application Focus: Late-Stage Functionalization (LSF), Covalent Probe Design, and Modular Library Synthesis

Executive Summary & Mechanistic Rationale

Sulfur(VI) Fluoride Exchange (SuFEx) has redefined the landscape of click chemistry, providing an unparalleled balance of thermodynamic stability and spring-loaded reactivity for the construction of robust S–O and S–N bonds[1]. Among the expanding repertoire of SuFEx hubs, 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride (CAS: 1936318-67-0) has emerged as a highly specialized, electrophilic building block[2].

As a Senior Application Scientist, I frequently see researchers struggle with the sluggish kinetics of unactivated aryl sulfonyl fluorides. The architectural brilliance of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride lies in its precise electronic tuning. The incorporation of a cyano (-CN) group at the para position and a chloro (-Cl) group at the meta position fundamentally alters the electronic landscape of the S(VI) center. The strong inductive and resonance electron-withdrawing effects of the -CN group, compounded by the inductive pull of the -Cl group, significantly lower the lowest unoccupied molecular orbital (LUMO) of the sulfonyl hub.

This electronic deficit accelerates nucleophilic attack by phenols and amines when catalyzed by a Brønsted base (e.g., DBU), facilitating Accelerated SuFEx Click Chemistry (ASCC)[3]. Despite this heightened electrophilicity, the unique nature of the S(VI)–F bond ensures the reagent remains completely inert to hydrolysis in neutral aqueous environments and resistant to reductive cleavage—a stark contrast to traditional sulfonyl chlorides[1].

SuFEx_Mechanism Substrate 3-Chloro-4-cyanobenzene- 1-sulfonyl fluoride Intermediate Activated S(VI) Complex Substrate->Intermediate Base Activation Nucleophile Phenol / Amine (Nu-H) Nucleophile->Intermediate Nucleophilic Attack Base Base Catalyst (e.g., DBU) Base->Intermediate Proton Abstraction Product Sulfonate / Sulfonamide Intermediate->Product S-Nu Bond Formation Byproduct Fluoride Salt Intermediate->Byproduct F- Elimination

Mechanistic pathway of SuFEx activation using 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride.

Physicochemical & Reactivity Data

To ensure reproducible experimental design, the physicochemical parameters and optimal reaction conditions are summarized below.

ParameterSpecification / Optimal Condition
Chemical Name 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride
CAS Number 1936318-67-0[2]
Molecular Formula C7H3ClFNO2S[2]
Molecular Weight 219.62 g/mol
Reactivity Profile Highly electrophilic S(VI) center; strictly resistant to neutral hydrolysis
S(VI) Activation Catalyst 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or BEMP (10–20 mol%)[4]
Preferred Solvents Acetonitrile (MeCN), DMF, or DMSO (for in situ biological assays)[5]
Diagnostic MS Signature 3:1 ratio of M / M+2 peaks (due to ³⁵Cl / ³⁷Cl natural isotopes)

Self-Validating Experimental Protocols

The following protocols are designed not just as a sequence of steps, but as a self-validating system. Every choice is grounded in chemical causality to ensure high fidelity in your syntheses.

Protocol A: Preparative Synthesis of Aryl Sulfonates (Phenol Coupling)

This protocol describes the coupling of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride with phenolic substrates to generate stable sulfonate esters.

Causality of Choices: Acetonitrile (MeCN) is selected as the solvent because its polar aprotic nature optimally solvates both the organic reactants and the transient fluoride-base complex without participating in hydrogen bonding, which would otherwise dampen nucleophilicity. DBU is chosen over heterogeneous inorganic bases (like K₂CO₃) because it acts as a homogeneous organocatalyst, efficiently facilitating proton abstraction while stabilizing the leaving fluoride ion[4].

Step-by-Step Procedure:

  • Preparation: In an oven-dried reaction vial equipped with a magnetic stir bar, dissolve the phenolic substrate (1.0 equiv, 0.5 mmol) and 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride (1.1 equiv, 0.55 mmol) in anhydrous MeCN (0.2 M).

  • Catalysis: Add DBU (0.2 equiv, 0.1 mmol) dropwise at room temperature. Observation: A slight color change (often pale yellow) typically occurs, indicating the formation of the activated phenoxide-DBU complex.

  • Reaction: Stir the mixture at room temperature for 2–4 hours. The electron-withdrawing nature of the -CN group ensures rapid kinetics.

  • Self-Validation (In-Process): Monitor the reaction via LC-MS. Crucial check: Look for the disappearance of the phenol mass and the emergence of the product mass. The product must exhibit a distinct 3:1 isotopic cluster (M and M+2) confirming the retention of the meta-chloro group. If this signature is absent or altered, an unintended side reaction (e.g., nucleophilic aromatic substitution at the chloro position) has occurred.

  • Workup: Concentrate the mixture under reduced pressure. Dissolve the residue in EtOAc and wash with 0.1 M HCl (to protonate and remove DBU), followed by brine. Dry over Na₂SO₄, filter, and purify via flash chromatography.

Protocol B: High-Throughput Late-Stage Functionalization (96-Well Format)

Adapted from pioneering liquid-based SuFEx methodologies[5], this protocol allows for the direct biological screening of crude reaction mixtures, bypassing traditional purification bottlenecks.

Causality of Choices: Operating at a 0.1 μmol scale minimizes the consumption of precious API libraries. The volatile MeCN solvent is easily evaporated post-reaction, leaving a residue of the functionalized drug that can be directly dissolved in DMSO. Because SuFEx generates minimal, biologically benign byproducts (e.g., trace fluoride salts), the crude mixture is highly compatible with direct in vitro cell viability assays[5].

LSF_Workflow Step1 1. Array Preparation Dispense API library into 96-well plates Step2 2. Reagent Addition Add 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride Step1->Step2 Step3 3. Catalysis Add DBU/MeCN solution & incubate (RT, 2h) Step2->Step3 Step4 4. Self-Validation In-situ LC-MS/TLC conversion check Step3->Step4 Step5 5. Direct Assay Evaporate & resuspend in DMSO for bio-screening Step4->Step5

Step-by-step workflow for high-throughput late-stage functionalization using SuFEx.

Step-by-Step Procedure:

  • Arraying: Dispense 0.1 μmol of various phenol- or amine-containing drug candidates into a 96-well plate.

  • Reagent Addition: Add 10 μL of a 12 mM stock solution of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride in MeCN (1.2 equiv) to each well using a multichannel pipette.

  • Activation: Add 10 μL of a 2 mM DBU stock solution in MeCN (0.2 equiv) to each well.

  • Incubation: Seal the plate with a solvent-resistant film and agitate on a microplate shaker at room temperature for 2 hours.

  • Self-Validation: Spot-check 3-5 random wells using rapid UPLC-MS to ensure >95% conversion. The presence of the unreacted starting material indicates the need for extended incubation or a higher catalyst loading.

  • Preparation for Assay: Remove the plate seal and evaporate the MeCN in a vacuum centrifuge (SpeedVac) overnight.

  • Resuspension: Resuspend the crude sulfonate/sulfonamide products in 10 μL of DMSO to create 10 mM stock solutions, ready for direct biological screening[5].

References

  • Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition (2014).[Link]

  • SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization. Journal of the American Chemical Society (2018).[Link]

  • Modular synthesis of functional libraries by accelerated SuFEx click chemistry. Chemical Science (2024).[Link]

  • SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides. Organic Letters (2020).[Link]

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Application Note: Modular Design of Covalent Inhibitors Using 3-Chloro-4-cyanobenzene-1-sulfonyl Fluoride (CCBSF)

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, Chemical Biologists, and Drug Discovery Scientists Focus: Chemoselective Synthesis, SuFEx-Mediated Target Engagement, and Biochemical Validation

Mechanistic Rationale: The "Sleeping Beauty" Warhead

The development of targeted covalent inhibitors (TCIs) has historically been dominated by acrylamides targeting catalytic cysteines. However, expanding the covalent target space to non-catalytic Tyrosine, Lysine, and Histidine residues requires warheads with distinct electrophilic profiles. Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, pioneered by K. Barry Sharpless, introduced sulfonyl fluorides as premier warheads for this purpose [1].

3-Chloro-4-cyanobenzene-1-sulfonyl fluoride (CCBSF; CAS: 1936318-67-0) represents a highly engineered, bifunctional building block for SuFEx-based drug design. Its structural brilliance lies in its orthogonal reactivity, driven by precise electronic tuning:

  • Chemoselective SNAr Assembly: The 3-chloro position is highly activated by the strongly electron-withdrawing ortho-cyano group and the meta-sulfonyl fluoride. This allows aliphatic amines from a reversible target-binding scaffold to chemoselectively displace the chloride via Nucleophilic Aromatic Substitution (SNAr) [3].

  • The "Sleeping Beauty" Phenomenon: During the SNAr synthesis, the sulfonyl fluoride remains completely inert. S(VI)-F bonds are highly stable to aqueous hydrolysis and non-specific biological nucleophiles [1].

  • Proximity-Induced SuFEx: Once the synthesized probe binds to the target protein, the 4-cyano group plays a secondary critical role. It lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the S(VI) center. Upon perfect electrostatic matchmaking within the protein pocket—often facilitated by hydrogen-bonding to the S=O oxygens—the warhead undergoes rapid SuFEx with a proximal Tyr, Lys, or His residue to form an irreversible sulfonate or sulfonamide bond [2, 4].

Workflow A Target-Binding Scaffold (Amine) C Chemoselective SNAr (DIPEA, DMSO, 40°C) A->C B CCBSF Warhead (CAS: 1936318-67-0) B->C D Covalent Inhibitor (SuFEx Probe) C->D E Protein Incubation (Buffer, pH 7.4) D->E F SuFEx Reaction (Tyr/Lys/His/Ser) E->F G Intact Mass Spec Validation F->G

Workflow for the modular synthesis and validation of CCBSF-derived covalent inhibitors.

Quantitative Warhead Comparison

To understand where CCBSF fits into the covalent drug discovery landscape, it is critical to compare its physicochemical parameters against traditional warheads.

Warhead TypePrimary Target ResiduesAqueous Half-life (pH 7.4)Intrinsic ElectrophilicityPrimary Conjugation Chemistry
CCBSF (3-Cl-4-CN-Ph-SO₂F) Tyr, Lys, His, Ser> 24 hoursTuned (High due to -CN)Chemoselective SNAr
Standard Ph-SO₂F Tyr, Lys, Ser> 24 hoursLow to ModerateCross-coupling / Amidation
Acrylamide Cys (strictly)> 48 hoursModerate (Michael Acceptor)Amidation
Aryl Fluorosulfate (-OSO₂F) Tyr, Lys> 24 hoursHighPhenol SuFEx

Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that every synthetic and biochemical step includes intrinsic controls to verify causality and active-site specificity.

Protocol A: Chemoselective SNAr Synthesis of the Covalent Probe

Objective: Conjugate an amine-bearing reversible scaffold to the CCBSF warhead without hydrolyzing the sulfonyl fluoride.

  • Reaction Setup: Dissolve the amine-bearing scaffold (1.0 eq) and CCBSF (1.1 eq) in anhydrous DMSO to a final concentration of 0.2 M.

    • Causality: DMSO is selected because highly polar aprotic solvents accelerate SNAr reactions by poorly solvating the nucleophilic amine, thereby maximizing its reactivity against the 3-chloro position.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) dropwise to the stirring solution.

    • Causality: DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct. We strictly avoid aqueous inorganic bases (e.g., NaOH) to prevent any background hydrolysis of the sulfonyl fluoride, preserving its "sleeping beauty" state [3].

  • Incubation: Stir the reaction at 40°C for 4–12 hours. Monitor the consumption of the starting amine via LC-MS.

  • Workup: Quench the reaction with ice-cold water and extract three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify the crude product via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the 3-amino-4-cyanobenzenesulfonyl fluoride probe.

Protocol B: In Vitro Covalent Binding Assay (Intact Protein MS)

Objective: Validate covalent target engagement and prove that the SuFEx reaction is driven by specific active-site proximity, not promiscuous surface labeling.

  • Protein Preparation: Prepare a 10 µM solution of the recombinant target protein in a physiological assay buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4).

    • Causality: HEPES is utilized instead of Tris buffer. Tris contains a primary amine which, over extended incubations, could theoretically act as a competing nucleophile for the warhead.

  • Cohort Segregation (The Self-Validating Step): Divide the protein solution into three distinct cohorts:

    • Cohort A (Vehicle Control): Add 1% DMSO.

    • Cohort B (Test Probe): Add the CCBSF-derived probe (50 µM).

    • Cohort C (Competition Control): Pre-incubate the protein with a known, high-affinity reversible inhibitor (100 µM) for 15 minutes, then add the CCBSF-derived probe (50 µM).

    • Logic: If the mass shift observed in Cohort B is abolished in Cohort C, it unequivocally proves that the covalent modification requires specific active-site binding (proximity-induced SuFEx) [1, 4].

  • Incubation & Quenching: Incubate all cohorts at 37°C for 2 hours. Quench the reactions by adding Formic Acid to a final concentration of 1% (v/v), which denatures the protein and halts further SuFEx reactivity.

  • LC-MS Analysis: Analyze the samples via LC-TOF-MS using a C4 protein desalting column. Deconvolute the raw m/z envelope to determine the intact protein mass. A successful reaction will show a mass shift corresponding to the probe mass minus 20 Da (loss of HF).

Mechanism N1 State 1: Non-Covalent Complex Enzyme Pocket + Inhibitor-SO2F N2 State 2: Proximity-Induced Activation H-bond stabilization of S(VI)-F N1->N2 Binding (K_I) N3 State 3: Nucleophilic Attack Tyr/Lys/His attacks S(VI) center N2->N3 Alignment N4 State 4: Covalent Adduct Stable Sulfonate/Sulfonamide + HF N3->N4 SuFEx (k_inact)

Proximity-driven SuFEx mechanism of sulfonyl fluoride warheads within the protein active site.

Protocol C: Kinetic Evaluation of Covalent Inhibition ( kinact​/KI​ )

Objective: Quantify the two-step covalent efficiency of the CCBSF probe.

  • Incubation: Incubate the target enzyme with varying concentrations of the CCBSF-probe (ranging from 0.1× to 10× the expected KI​ ).

  • Time-Course Sampling: At specific time intervals (e.g., 0, 10, 20, 40, 60 minutes), withdraw a 1 µL aliquot and dilute it 100-fold into 99 µL of assay buffer containing a saturating concentration of a fluorogenic substrate.

    • Causality: The massive, rapid dilution drops the inhibitor concentration far below its KI​ , effectively halting any further non-covalent binding and covalent trapping. This takes an accurate "snapshot" of the remaining uninhibited enzyme at that exact time point.

  • Data Fitting: Measure the initial velocity of substrate cleavage for each well. Plot the natural log of remaining enzyme activity versus time to determine the observed rate constant ( kobs​ ) for each inhibitor concentration. Fit the data to the hyperbolic equation kobs​=(kinact​×[I])/(KI​+[I]) to extract the binding affinity ( KI​ ) and the maximum inactivation rate ( kinact​ ).

References

  • SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase. PNAS.
  • Proximity-induced SuFEx increases the potency of cytosolic nucleotidase inhibitors and reveals a rare example of covalently targeted histidine. RSC Publishing.
  • SNAr or Sulfonylation? Chemoselective Amination of Halo(het)arene Sulfonyl Halides for Synthetic Applications and Ultralarge Compound Library Design. The Journal of Organic Chemistry - ACS Publications.
  • Mechanistic Modeling of Lys745 Sulfonylation in EGFR C797S Reveals Chemical Determinants for Inhibitor Activity and Discriminates Reversible from Irreversible Agents. PMC / NIH.

3-Chloro-4-cyanobenzene-1-sulfonyl fluoride for site-specific modification of proteins

Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol

Topic: 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride for Site-Specific Modification of Proteins

Audience: Researchers, scientists, and drug development professionals.

Harnessing the Privileged Reactivity of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride for Precision Bioconjugation

Abstract

Site-specific modification of proteins is a cornerstone of modern chemical biology and drug development, enabling the creation of antibody-drug conjugates (ADCs), advanced molecular probes, and stabilized therapeutic proteins. While the covalent targeting of cysteine has been a dominant strategy, its low abundance often limits application. Sulfonyl fluorides (SFs) have emerged as privileged "warheads" that expand the toolbox by targeting a wider range of nucleophilic amino acid residues.[1][2][3] This guide provides a detailed overview and experimental protocols for the use of 3-chloro-4-cyanobenzene-1-sulfonyl fluoride, a highly reactive electrophile designed for the site-specific covalent modification of proteins. We will explore its mechanism of action, detail its advantages, and provide a comprehensive, field-tested protocol for its application and the characterization of the resulting conjugates.

Introduction: The Need for Versatile Covalent Probes

The ability to covalently attach a payload—be it a fluorophore, a drug, or a stabilizing polymer—to a specific site on a protein is a transformative tool. Traditional methods often target surface-exposed lysines or engineered cysteines.[4][5] However, lysine-targeting reagents like NHS-esters can produce heterogeneous mixtures, while cysteine-based strategies require genetic engineering if a suitably located residue is not naturally present.[4][6]

Sulfonyl fluorides, operating through Sulfur(VI) Fluoride Exchange (SuFEx) "click" chemistry, offer a compelling alternative.[7][8] They possess a finely tuned balance of stability in aqueous buffers and reactivity toward nucleophilic residues within a protein's specific microenvironment.[2][9][10] This "context-dependent" reactivity allows them to target not only serine and threonine but also, and often more importantly for bioconjugation, hyper-nucleophilic lysine and tyrosine residues that are frequently found in functional binding pockets or at protein-protein interfaces.[7][11][12][13]

The reagent 3-chloro-4-cyanobenzene-1-sulfonyl fluoride is an electron-deficient aryl sulfonyl fluoride. The strong electron-withdrawing properties of the nitrile (-CN) and chloro (-Cl) groups significantly increase the electrophilicity of the sulfur atom, making this reagent more reactive than simple benzenesulfonyl fluoride. This heightened reactivity can lead to faster reaction times and modification under milder conditions, but it also necessitates careful control to maintain selectivity.[11]

Key Advantages:

  • Expanded Targeting Scope: Reacts with a range of nucleophilic residues including lysine, tyrosine, serine, threonine, and histidine.[1][2][3][14]

  • High Stability: More resistant to hydrolysis and reduction compared to analogous sulfonyl chlorides, providing a wider experimental window.[2][10]

  • Tunable Reactivity: The reactivity of aryl sulfonyl fluorides can be predictably modulated by the electronic properties of the aromatic ring.[7][11]

  • Stable Adduct Formation: Forms highly stable sulfonamide (with lysine) or sulfonate ester (with tyrosine/serine) bonds.[7][11]

Mechanism of Action: Sulfur(VI) Fluoride Exchange (SuFEx)

The covalent modification occurs via a nucleophilic substitution reaction at the hexavalent sulfur center. A nucleophilic side chain of an amino acid residue on the protein attacks the electrophilic sulfur atom of the sulfonyl fluoride. This attack results in the displacement of the fluoride ion and the formation of a stable covalent bond.

The site-specificity of the reaction is not driven by the intrinsic reactivity of a given amino acid class alone, but by the unique microenvironment of a particular residue within the folded protein. Residues with lowered pKa values, often due to proximity to positively charged or hydrogen-bond-donating residues, exhibit heightened nucleophilicity and are preferentially targeted.[8][15]

Figure 1: Reaction Mechanism. Covalent modification of a lysine residue via the SuFEx reaction.

Experimental Guide: Protocol for Protein Modification

This protocol provides a general framework for the covalent labeling of a target protein. Optimization of molar excess, pH, and reaction time is critical for each specific protein.

Materials and Reagents

  • Target Protein: Purified to >95%, preferably in a non-nucleophilic buffer (e.g., HEPES, PBS, Borate) at a concentration of 1-10 mg/mL.

    • Causality: Avoid buffers containing primary amines (e.g., Tris) or other nucleophiles, as they will compete with the protein for reaction with the sulfonyl fluoride.

  • 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride: [e.g., BLD Pharm Cat# 1936318-67-0][16]

  • Anhydrous Organic Solvent: Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

  • Reaction Buffer: 50-100 mM Sodium Borate or HEPES, pH 8.0-9.0.

    • Causality: A slightly basic pH is crucial. It deprotonates the target lysine ε-amino group (pKa ~10.5) or tyrosine hydroxyl group (pKa ~10.5), significantly increasing their nucleophilicity and reaction rate. However, excessively high pH (>9.5) can accelerate hydrolysis of the sulfonyl fluoride and risk protein denaturation.[11]

  • Quenching Reagent: 1 M Tris-HCl or Glycine, pH 8.0.

  • Purification System: Size-Exclusion Chromatography (SEC) or Tangential Flow Filtration (TFF) system for removing unreacted reagent.

Step-by-Step Protocol

  • Protein Preparation:

    • Dialyze or buffer-exchange the target protein into the chosen Reaction Buffer (e.g., 100 mM HEPES, 150 mM NaCl, pH 8.5).

    • Adjust the protein concentration to a known value (e.g., 5 mg/mL).

  • Reagent Stock Solution Preparation:

    • Immediately before use, prepare a 100 mM stock solution of 3-chloro-4-cyanobenzene-1-sulfonyl fluoride in anhydrous DMSO or DMF.

    • Causality: Sulfonyl fluorides, while more stable than chlorides, can still hydrolyze in the presence of trace water over time. Preparing the stock solution fresh in an anhydrous solvent ensures maximum reactivity.

  • Labeling Reaction:

    • Initiate the reaction by adding a calculated volume of the reagent stock solution to the stirring protein solution.

    • A typical starting point is a 10- to 50-fold molar excess of the reagent over the protein. This should be optimized.

    • Incubate the reaction at 4°C or room temperature for 1-4 hours. Monitor the reaction progress if possible.

    • Causality: The molar excess and reaction time are the primary variables to titrate. A higher excess or longer time will increase the degree of labeling but may reduce site-specificity. Start with a lower excess and shorter time to favor modification of the most hyper-reactive site.

  • Reaction Quenching:

    • Add the Quenching Reagent to a final concentration of 50-100 mM (e.g., add 1/10th volume of 1 M Tris-HCl).

    • Incubate for an additional 30-60 minutes.

    • Causality: The high concentration of primary amines in the quenching buffer will react with and consume any remaining electrophilic reagent, stopping the labeling reaction.

  • Purification of the Conjugate:

    • Remove the unreacted reagent, quenched reagent, and any solvent byproducts.

    • For most proteins, Size-Exclusion Chromatography (SEC) is the preferred method. Use a pre-equilibrated column (e.g., Superdex 200 or Sephadex G-25) with a suitable storage buffer (e.g., PBS pH 7.4).

    • Monitor the elution profile at 280 nm. The modified protein will typically elute in the void or early fractions, well-separated from small molecules.

Experimental Workflow Overview

Experimental_Workflow A 1. Protein Preparation (Buffer Exchange to pH 8.5) C 3. Labeling Reaction (Add Reagent to Protein, 1-4h) A->C B 2. Reagent Preparation (Fresh 100 mM Stock in DMSO) B->C D 4. Quenching (Add 1M Tris-HCl) C->D E 5. Purification (Size-Exclusion Chromatography) D->E F 6. Characterization (LC-MS, SDS-PAGE) E->F G Validated Protein Conjugate F->G

Figure 2: Experimental Workflow. A step-by-step overview of the protein modification process.

Characterization and Validation

Confirming the success of the modification, including its efficiency and site-specificity, is a self-validating and essential step.

  • SDS-PAGE: A simple gel can confirm that the protein has not undergone significant aggregation or degradation. A slight shift in molecular weight may be observable depending on the size of the protein and the number of modifications.

  • UV-Vis Spectroscopy: If the modifying group has a unique absorbance, this can be used to calculate the degree of labeling (DOL).

  • Intact Mass Analysis (LC-MS): This is the most direct way to determine the number of modifications per protein molecule. Deconvoluting the mass spectrum of the purified conjugate will show a mass shift corresponding to the addition of the 3-chloro-4-cyanobenzene-1-sulfonyl group (Mass = 218.62 Da). Multiple additions will result in a distribution of peaks.

  • Peptide Mapping (LC-MS/MS): To identify the specific amino acid residue(s) that have been modified, the protein conjugate is digested (e.g., with trypsin), and the resulting peptides are analyzed by tandem mass spectrometry.[17][18] Modified peptides will carry the mass adduct, and MS/MS fragmentation will pinpoint the exact site of modification.

Table 1: Example Data Summary for Characterization
Analysis MethodExpected Result for Successful ModificationInformation Gained
SDS-PAGE Single major band at expected MW; minimal aggregation/fragmentation.Protein integrity post-reaction.
Intact LC-MS A major peak corresponding to [Protein MW + (N x 218.62 Da)], where N is the number of modifications.Degree of Labeling (DOL) and product homogeneity.
Peptide Mapping Identification of a specific peptide with a +218.62 Da mass shift on a K, Y, S, T, or H residue.Site(s) of modification and reaction specificity.

Troubleshooting

IssuePotential CauseRecommended Solution
Low/No Labeling 1. Reagent hydrolyzed.2. Reaction pH too low.3. No accessible reactive residue.1. Prepare fresh reagent stock immediately before use.2. Increase buffer pH to 8.5 or 9.0.3. Confirm protein has accessible K, Y, S, T, or H residues.
Precipitation/Aggregation 1. Organic solvent concentration too high.2. Modification alters protein stability.1. Keep DMSO/DMF volume <5% of total reaction volume.2. Reduce molar excess or reaction time; screen different buffer conditions.
Non-specific Labeling 1. Molar excess too high.2. Reaction time too long.3. Reaction pH too high.1. Perform a titration of molar excess, starting from 5x.2. Perform a time-course experiment (e.g., 30 min, 1h, 2h, 4h).3. Lower pH to 8.0-8.5.

References

  • Jones, L. H. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science.

  • Moses, J. E., et al. (2019). Biocompatible SuFEx Click Chemistry: Thionyl Tetrafluoride (SOF4) Derived Connective Hubs For Bioconjugation to DNA and Proteins. Angewandte Chemie International Edition. [Link]

  • Jones, L. H., & Narayanan, A. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science. [Link]

  • Narayanan, A., & Jones, L. H. (2017). A study of the reactivity of S(VI)-F containing warheads with nucleophilic amino-acid side chains under physiological conditions. MedChemComm. [Link]

  • Kattreddi, H., et al. (2013). Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases. ChemBioChem. [Link]

  • Ugwumba, I. N., et al. (2021). Exploration of the reactivity of multivalent electrophiles for affinity labeling: sulfonyl fluoride as a highly efficient and selective label. Angewandte Chemie International Edition. [Link]

  • Li, Z., et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Journal of Medicinal Chemistry. [Link]

  • Kim, B. M., et al. (2016). Chemoselective Tyrosine Bioconjugation through Sulfate Click Reaction. Angewandte Chemie International Edition. [Link]

  • Jones, L. H., et al. (2015). Rational Targeting of Active-Site Tyrosine Residues Using Sulfonyl Fluoride Probes. ACS Chemical Biology. [Link]

  • Bull, J. A. (2022). Not all sulfonyl fluorides were created equally - some have oxetanes. Nature Portfolio Chemistry Community. [Link]

  • Sharpless, K. B., et al. (2019). Aryl Sulfate is a Useful Motif for Conjugating and Releasing Phenolic Molecules: Sulfur Fluorine Exchange Click Chemistry Enables Discovery of Ortho-Hydroxy-Protected Aryl Sulfate Linker. Bioconjugate Chemistry. [Link]

  • Dong, J., & Sharpless, K. B. (2023). Advances in the construction of diverse SuFEx linkers. National Science Review. [Link]

  • Weerapana, E., & Shannon, D. A. (2015). Covalent protein modification: The current landscape of residue-specific electrophiles. Current Opinion in Chemical Biology. [Link]

  • Raines, R. T., et al. (2021). Genetic and Covalent Protein Modification Strategies to Facilitate Intracellular Delivery. Biomacromolecules. [Link]

  • Weerapana, E., & Shannon, D. A. (2015). Covalent protein modification: the current landscape of residue-specific electrophiles. Current Opinion in Chemical Biology. [Link]

  • Nomura, D. K., et al. (2025). Targeted Covalent Modification Strategies for Drugging the Undruggable Targets. Chemical Reviews. [Link]

  • Raines, R. T., et al. (2021). Genetic and Covalent Protein Modification Strategies to Facilitate Intracellular Delivery. Biomacromolecules. [Link]

  • Jones, L. H. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science. [Link]

  • Chen, P. R., et al. (2023). Biospecific Chemistry for Covalent Linking of Biomacromolecules. Accounts of Chemical Research. [Link]

  • Wang, Q., et al. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. RSC Advances. [Link]

  • Wang, Q., et al. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. Semantic Scholar. [Link]

  • Jones, L. H., & Narayanan, A. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science. [Link]

Sources

Troubleshooting & Optimization

Troubleshooting low yield in 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride reactions

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for reactions involving 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis and application of this versatile reagent. Here, we provide in-depth troubleshooting guides and frequently asked questions to help you optimize your reaction yields and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride?

A1: The most prevalent and generally reliable method is the nucleophilic halogen exchange reaction (a Finkelstein-type reaction) starting from the corresponding 3-chloro-4-cyanobenzene-1-sulfonyl chloride. This involves treating the sulfonyl chloride with a fluoride source, such as potassium fluoride (KF) or potassium bifluoride (KHF2), in a suitable solvent.[1][2]

Q2: My reaction to form the sulfonyl fluoride from the sulfonyl chloride is sluggish and gives a low yield. What are the likely causes?

A2: Low yields are often attributed to several factors: incomplete reaction, hydrolysis of the starting sulfonyl chloride, or suboptimal reaction conditions. The electron-withdrawing nature of the chloro and cyano groups makes the starting sulfonyl chloride highly reactive and susceptible to hydrolysis.[3][4] Ensuring anhydrous conditions is critical. Additionally, the choice of fluoride source, solvent, and temperature plays a crucial role in the reaction's success.

Q3: I see a significant amount of a water-soluble byproduct in my crude reaction mixture. What is it likely to be?

A3: The most probable water-soluble byproduct is 3-chloro-4-cyanobenzenesulfonic acid. This results from the hydrolysis of the starting 3-chloro-4-cyanobenzene-1-sulfonyl chloride by trace amounts of water in your reagents or solvent.[4]

Q4: Is 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride stable?

A4: Generally, aryl sulfonyl fluorides are significantly more stable than their sulfonyl chloride counterparts, particularly towards hydrolysis.[1][5] The strong sulfur-fluorine bond contributes to this stability. However, like all sulfonyl fluorides, it remains a reactive electrophile and can be susceptible to degradation in the presence of strong nucleophiles or harsh basic conditions.

In-Depth Troubleshooting Guides

Issue 1: Low or No Conversion of 3-Chloro-4-cyanobenzene-1-sulfonyl chloride

You observe a significant amount of unreacted starting material in your crude reaction analysis (e.g., by ¹H NMR, ¹⁹F NMR, or LC-MS).

  • Insufficient Fluoride Source Activity: The fluoride salt may not be sufficiently soluble or reactive in the chosen solvent.

    • Solution 1: Add a Phase-Transfer Catalyst. Incorporating a catalyst like 18-crown-6 can enhance the solubility and nucleophilicity of the fluoride anion.[1]

    • Solution 2: Optimize the Solvent System. A mixture of a polar aprotic solvent and a small amount of water (e.g., acetone/water or acetonitrile/water) can sometimes improve the solubility of the fluoride salt and accelerate the reaction.[6] However, excessive water will promote hydrolysis of the starting material.

    • Solution 3: Use an Alternative Fluoride Source. Potassium bifluoride (KHF2) can be an effective alternative to KF.[2]

  • Low Reaction Temperature: The reaction may have a significant activation energy barrier that is not being overcome at the current temperature.

    • Solution: Gradually increase the reaction temperature while monitoring for product formation and potential decomposition. A moderate increase to 40-60 °C is a reasonable starting point.

  • Short Reaction Time: The reaction may simply not have had enough time to proceed to completion.

    • Solution: Extend the reaction time and monitor its progress at regular intervals (e.g., every 2-4 hours) until no further conversion of the starting material is observed.

G start Low Conversion of Sulfonyl Chloride check_fluoride Evaluate Fluoride Source Activity start->check_fluoride check_temp Review Reaction Temperature start->check_temp check_time Assess Reaction Time start->check_time add_ptc Add Phase-Transfer Catalyst (e.g., 18-crown-6) check_fluoride->add_ptc Low Solubility optimize_solvent Optimize Solvent System (e.g., MeCN/H2O) check_fluoride->optimize_solvent Poor Reactivity change_fluoride Use Alternative Fluoride Source (e.g., KHF2) check_fluoride->change_fluoride Persistent Issue increase_temp Increase Temperature (e.g., to 40-60 °C) check_temp->increase_temp extend_time Extend Reaction Time (Monitor Progress) check_time->extend_time end_node Improved Conversion add_ptc->end_node optimize_solvent->end_node change_fluoride->end_node increase_temp->end_node extend_time->end_node

Caption: Troubleshooting Decision Tree for Low Conversion.

Issue 2: Significant Formation of 3-chloro-4-cyanobenzenesulfonic acid Byproduct

Your workup reveals a high concentration of a water-soluble impurity, confirmed to be the corresponding sulfonic acid, leading to a low yield of the desired sulfonyl fluoride.

  • Presence of Water: This is the most direct cause. The highly electrophilic nature of the sulfur atom in the starting sulfonyl chloride, enhanced by the electron-withdrawing groups, makes it very susceptible to hydrolysis.

    • Solution 1: Rigorous Anhydrous Technique. Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents, preferably from a freshly opened bottle or a solvent purification system.

    • Solution 2: Dry Reagents. Ensure the starting sulfonyl chloride and the fluoride source are dry. KF, for instance, can be dried in a vacuum oven before use.

  • Aqueous Workup: Prolonged contact with water during the extraction and washing steps can hydrolyze both the unreacted starting material and, to a lesser extent, the product.

    • Solution: Perform the aqueous workup quickly and at a low temperature (e.g., using an ice bath). Use cold brine for washes to minimize the solubility of organic compounds in the aqueous phase and reduce contact time. The low solubility of arylsulfonyl chlorides in water can offer some protection during precipitation.[4][7][8]

G cluster_main Reaction Pathways ArSO2Cl 3-Cl, 4-CN-Ar-SO2Cl (Starting Material) ArSO2F 3-Cl, 4-CN-Ar-SO2F (Desired Product) ArSO2Cl->ArSO2F Halogen Exchange (Desired Reaction) ArSO3H 3-Cl, 4-CN-Ar-SO3H (Hydrolysis Byproduct) ArSO2Cl->ArSO3H Hydrolysis (Side Reaction) F_ion F⁻ F_ion->ArSO2Cl H2O H₂O (Trace) H2O->ArSO2Cl

Sources

Technical Support Center: 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride (CCSF) Probes

Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Guide to Enhancing Experimental Selectivity

Welcome to the technical support guide for 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride (CCSF) and related sulfonyl fluoride (SF) probes. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into maximizing the on-target selectivity of your covalent probes. As covalent chemical biology continues to expand the druggable proteome, the precision of our tools is paramount.[1][2] This guide moves beyond standard protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and generate high-quality, reproducible data.

The CCSF Probe: Mechanism and the Selectivity Challenge

3-Chloro-4-cyanobenzene-1-sulfonyl fluoride (CCSF) is a covalent chemical probe that utilizes a sulfonyl fluoride (SF) electrophilic "warhead". This warhead is capable of forming stable, covalent bonds with several nucleophilic amino acid residues.[3] Unlike more common cysteine-focused warheads, the SF moiety can target a broader range of residues, including tyrosine, lysine, serine, and histidine, making it a versatile tool for exploring new biological targets.[1][4][5][6]

The reaction proceeds via a nucleophilic attack from an amino acid side chain on the sulfur atom of the SF group, displacing the fluoride ion and forming a stable sulfonyl adduct. The inherent reactivity of the SF warhead, however, presents the primary challenge: minimizing off-target labeling to ensure that the observed biological effects are truly due to the modulation of the intended protein of interest.[7][8][9][10]

cluster_0 Mechanism of Covalent Labeling Probe CCSF Probe (Ar-SO2F) Complex Non-covalent Binding Complex Probe->Complex Ki (Binding Affinity) Target Protein Target (with Nucleophilic Residue Nu-H) Target->Complex Covalent_Adduct Covalent Adduct (Ar-SO2-Nu-Protein) Complex->Covalent_Adduct kinact (Rate of Inactivation) HF HF Covalent_Adduct->HF

Caption: Covalent modification workflow of a protein by a CCSF probe.

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues encountered during experiments with CCSF probes. The solutions provided are based on established principles for optimizing covalent probe performance.[11][12][13]

Question 1: My CCSF probe is showing high background and labeling many off-target proteins. How can I improve its selectivity?

This is the most common challenge with reactive probes. High off-target binding suggests that the probe's intrinsic reactivity is overwhelming the selectivity conferred by its reversible binding affinity. The goal is to find an experimental window where the rate of reaction with your target (kinact) is significantly faster than with other proteins.

Answer: Improving selectivity involves systematically optimizing several parameters to favor target-specific binding over indiscriminate reactivity.

1. Reduce Probe Concentration: This is the most critical first step. Off-target labeling is often concentration-dependent. By lowering the probe concentration, you decrease the likelihood of reactions with low-affinity, non-target proteins.

  • Actionable Advice: Perform a concentration-response experiment. Start at a concentration stoichiometric to your estimated target concentration and titrate upwards. Analyze both target labeling and global proteome labeling (e.g., by SDS-PAGE with a fluorescent tag) at each concentration to identify the optimal balance.

2. Decrease Incubation Time: Many off-targets are engaged over longer incubation periods.[9] While your primary target might be labeled rapidly, off-targets accumulate over time.

  • Actionable Advice: Conduct a time-course experiment. Using the optimal concentration determined above, incubate the probe with your biological sample for various durations (e.g., 15 min, 30 min, 1 hr, 4 hr). Quench the reaction and analyze target engagement versus off-target labeling.

3. Optimize Buffer pH and Temperature: The reactivity of nucleophilic amino acid side chains is highly pH-dependent. For example, the lysine side chain's nucleophilicity increases as the pH approaches its pKa (~10.5), but this also increases the risk of hydrolysis and general reactivity.

  • Actionable Advice: If your target protein is stable across a range of pH values, test conditions between pH 7.0 and 8.5. Lowering the temperature (e.g., from 37°C to room temperature or 4°C) can also slow down reaction rates, potentially widening the selectivity window between your high-affinity target and low-affinity off-targets.

4. Introduce a Pre-clearing Step: If you are working with complex lysates, consider using a non-specific, highly reactive sulfonyl fluoride probe with no recognition element to quench the most hyper-reactive, non-specific nucleophiles in the proteome before adding your CCSF probe. This can reduce background noise.

Start High Off-Target Labeling Detected Q1 Is probe concentration optimized? Start->Q1 P1 Perform Concentration Titration (See Protocol 1) Q1->P1 No Q2 Is incubation time optimized? Q1->Q2 Yes A1_Yes Yes A1_No No P1->Q2 P2 Perform Time-Course Experiment Q2->P2 No Q3 Have buffer conditions (pH, Temp) been tested? Q2->Q3 Yes A2_Yes Yes A2_No No P2->Q3 P3 Test pH (7.0-8.5) and Temperature (4-37°C) Q3->P3 No Reassess Consider Structural Analogs or Alternative Probe Scaffolds Q3->Reassess Yes A3_Yes Yes A3_No No End Selectivity Improved P3->End Reassess->End

Caption: Troubleshooting workflow for improving CCSF probe selectivity.

Question 2: I'm not seeing any labeling of my protein of interest, or the signal is very weak. What should I do?

Answer: Weak or no signal can stem from several factors, ranging from probe stability to the accessibility of a suitable nucleophile on your target protein.[14][15]

1. Verify Probe Integrity: Ensure your CCSF probe stock is fresh and has been stored correctly (typically at -20°C or -80°C, protected from light and moisture). Sulfonyl fluorides can hydrolyze over time, especially if exposed to water.

  • Actionable Advice: Test the probe's activity against a model protein known to be reactive with SFs, such as chymotrypsin, to confirm it is active.[5]

2. Increase Probe Concentration or Incubation Time: This is the inverse of the selectivity problem. If your initial conditions are too stringent, you may not achieve sufficient target labeling.

  • Actionable Advice: Systematically increase the concentration and/or incubation time. Be aware that this may increase off-target binding, so monitor this trade-off carefully.

3. Confirm Target Accessibility: The target residue on your protein must be accessible to the probe and possess sufficient nucleophilicity.

  • Actionable Advice: Check structural models (if available) to see if tyrosine, lysine, or serine residues are located within the binding pocket. The local microenvironment can significantly impact a residue's reactivity.[13] Consider expressing a mutant version of your protein where a key suspected nucleophile is changed to alanine to see if labeling is abolished.

4. Use a More Sensitive Detection Method: If you are using in-gel fluorescence, you may be below the limit of detection.

  • Actionable Advice: Switch to a more sensitive method, such as Western blotting with a high-affinity antibody against your target or activity-based protein profiling (ABPP) coupled with mass spectrometry.
Question 3: What are the essential controls for a robust CCSF probe experiment?

1. Negative Control Probe: This is the most important control for demonstrating that the observed phenotype is due to covalent modification of your target.

  • Ideal Control: A close structural analog of CCSF where the sulfonyl fluoride warhead is replaced with a non-reactive group (e.g., a sulfonyl amide or methyl sulfone). This control should retain similar physical properties and binding affinity but be incapable of covalent modification.
  • Practical Alternative: If a dedicated negative control is unavailable, use a "pre-blocked" control. First, treat your sample with a high concentration of an unlabeled, reversible inhibitor that binds to the same site. Then, add the CCSF probe. A significant reduction in CCSF labeling indicates on-target engagement.

2. Vehicle Control: Always include a sample treated with the same concentration of the probe's solvent (e.g., DMSO) to control for any effects of the vehicle on your system.

3. Heat-Denatured Control: Labeling of a heat-denatured proteome should be significantly reduced if the probe's binding is dependent on the protein's native conformation. This helps distinguish specific, binding-pocket-directed labeling from non-specific surface labeling.

Control TypePurposeExpected Outcome for a Selective Probe
Vehicle (e.g., DMSO) Accounts for solvent effects.No change in biological activity or labeling pattern.
Non-reactive Analog Confirms phenotype is due to covalent modification.The analog does not label the target and does not elicit the biological response.
Competitive Displacement Confirms probe binds to a specific site.Pre-incubation with a known binder reduces CCSF labeling of the target.
Heat-Denatured Proteome Tests for conformation-dependent labeling.Labeling of the specific target is significantly reduced or eliminated.

Key Experimental Protocols

Protocol 1: Optimizing CCSF Probe Concentration

This protocol outlines a method to determine the optimal probe concentration for selectively labeling a target protein in a complex cell lysate.

  • Prepare Lysate: Prepare fresh cell or tissue lysate in a non-nucleophilic buffer (e.g., HEPES, phosphate) at a concentration of 1-2 mg/mL. Avoid buffers containing primary amines like Tris.

  • Set Up Reactions: In separate microcentrifuge tubes, add a fixed amount of lysate (e.g., 50 µg).

  • Prepare Probe Dilutions: Prepare a serial dilution of your CCSF probe (e.g., with an alkyne handle for downstream detection) in DMSO. Aim for final concentrations ranging from 0.1 µM to 50 µM.

  • Initiate Labeling: Add the probe dilutions to the lysate tubes. Include a DMSO-only vehicle control.

  • Incubate: Incubate all samples for a fixed time (e.g., 1 hour) at a constant temperature (e.g., room temperature).

  • Quench Reaction (Optional but Recommended): Stop the reaction by adding 4x SDS-PAGE loading buffer and boiling for 5 minutes.

  • Click Chemistry: Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach a reporter tag (e.g., a fluorescent dye or biotin) to the probe-labeled proteins.

  • Analyze Results:

    • Separate the labeled proteins by SDS-PAGE.

    • Visualize the results using an in-gel fluorescence scanner.

    • The optimal concentration is the lowest concentration that gives a robust signal for your target protein band with minimal background labeling of other proteins.

Protocol 2: Competitive Profiling to Confirm Target Engagement

This protocol validates that the CCSF probe binds to the expected target protein in a competitive manner.

  • Prepare Lysate: As described in Protocol 1.

  • Prepare Competitor: Prepare a stock solution of a known, unlabeled, reversible inhibitor for your protein of interest.

  • Pre-incubation: Aliquot your lysate. To one set of tubes, add a saturating concentration (e.g., 10-100x Ki) of the competitor. To a control set, add an equivalent volume of vehicle (DMSO). Incubate for 30 minutes at room temperature.

  • Add CCSF Probe: Add your CCSF probe (at the optimal concentration determined in Protocol 1) to all tubes.

  • Incubate: Incubate for the standard time (e.g., 1 hour) at room temperature.

  • Detect and Analyze: Process the samples for detection (via Click Chemistry and SDS-PAGE as in Protocol 1) or by quantitative mass spectrometry.

  • Validate: A significant decrease in the labeling signal of your target protein in the competitor-treated sample compared to the vehicle control confirms specific on-target binding.

References
  • Current time information in San Francisco, CA, US. (n.d.). Google.
  • van der Hoorn, R. A. L., et al. (2013). Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases. Chem Biol., 20(4), 541-8. doi: 10.1016/j.chembiol.2013.01.016.
  • Parker, C. G., et al. (2022). Improved Electrophile Design for Exquisite Covalent Molecule Selectivity. ResearchGate.
  • Parker, C. G., et al. (2022). Improved Electrophile Design for Exquisite Covalent Molecule Selectivity. PubMed.
  • Parker, C. G., et al. (2022). Improved Electrophile Design for Exquisite Covalent Molecule Selectivity. ACS Publications.
  • Nomura, D. K., et al. (n.d.). Reactive chemistry for covalent probe and therapeutic development. PMC - NIH.
  • Parker, C. G., et al. (2021). Improved Electrophile Design for Exquisite Covalent Molecule Selectivity. ChemRxiv.
  • Tanaka, Y., et al. (2021). Exploration of the reactivity of multivalent electrophiles for affinity labeling: sulfonyl fluoride as a highly efficient and selective label. PubMed.
  • Sharpless, K. B., et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. ACS Publications.
  • Jones, L. H. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. RSC Publishing.
  • Pinter, A., et al. (2023). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. MDPI.
  • UCSF. (n.d.). Research Areas | PhD Degree Program in Chemistry and Chemical Biology (CCB). UCSF.
  • BenchChem. (n.d.). Application Notes and Protocols for Cyclobutylmethanesulfonyl Fluoride (CMSF) as a Chemical Probe. BenchChem.
  • Memorial Sloan Kettering Cancer Center. (n.d.). Development of Chemical Probes. Memorial Sloan Kettering Cancer Center.
  • Jones, L. H., et al. (n.d.). Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators. PMC.
  • Weerapana, E., et al. (n.d.). CHAPTER 4. Best Practices for Design and Characterization of Covalent Chemical Probes. ResearchGate.
  • Piwosz, K., et al. (n.d.). TROUBLESHOOTING GUIDE. Frontiers.
  • Weerapana, E., et al. (2020). CHAPTER 4: Best Practices for Design and Characterization of Covalent Chemical Probes. Royal Society of Chemistry.
  • Frye, S. V., et al. (n.d.). Expanding Chemical Probe Space: Quality Criteria for Covalent and Degrader Probes. PMC.
  • Jones, L. H., et al. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. PMC - NIH.
  • Abbott Molecular. (n.d.). Vysis CEP Chromosome Enumeration DNA Probe Troubleshooting Guide. Abbott Molecular.
  • Frye, S. V., et al. (n.d.). The promise and peril of chemical probes. PMC - NIH.
  • Weerapana, E., et al. (2012). Sulfonyl fluoride analogues as activity-based probes for serine proteases. PubMed.
  • Jones, L. H., et al. (n.d.). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing.
  • MDPI. (n.d.). Special Issue : Chemical Probe Synthesis and Applications in Chemical Biology. MDPI.
  • Arimondo, P. B., et al. (2023). Advances in Chemical Probing Concepts for Chemical Biology Applications. PubMed.
  • Kelly, J. W., et al. (n.d.). Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate. PMC.
  • Jones, L. H. (n.d.). Advances in sulfonyl exchange chemical biology: expanding druggable target space. RSC Publishing.
  • Wang, D., et al. (2023). Off-target effects in CRISPR/Cas9 gene editing. Frontiers.
  • CRISPR Medicine News. (2025). Strategies to Avoid and Reduce Off-Target Effects. CRISPR Medicine News.
  • Gleede, T., et al. (n.d.). 4-Cyanobenzenesulfonamides: An Amine Synthesis and Protecting Strategy to Compliment the Nosyl Group. ResearchGate.

Sources

Technical Support Center: Troubleshooting 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride Off-Target Reactions

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for drug development professionals and chemical biologists utilizing 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride (CAS: 1936318-67-0) in Sulfur(VI) Fluoride Exchange (SuFEx) applications. Due to its highly electrophilic nature, this warhead frequently exhibits off-target promiscuity. This center provides mechanistic insights, self-validating protocols, and troubleshooting matrices to ensure high-fidelity chemoproteomic profiling.

Mechanistic Causality of Off-Target Promiscuity

To troubleshoot off-target labeling, one must first understand the causality of the SuFEx reaction. Sulfonyl fluorides (SFs) are generally considered latent electrophiles that require a specific protein microenvironment for activation[1]. However, 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride deviates from this latency.

The 3-chloro and 4-cyano substituents exert profound electron-withdrawing effects (both inductive and resonance) on the aromatic ring. This dramatically increases the electropositivity of the sulfur(VI) center, lowering the activation energy required for nucleophilic attack. Consequently, the probe becomes less reliant on enzymatic microenvironments and begins to react promiscuously with surface-exposed nucleophiles across the 2[2].

SuFEx_Mechanism Probe 3-Cl-4-CN-Ph-SO2F (Highly Electrophilic) Adduct Covalent Adduct (False Positive) Probe->Adduct SuFEx Reaction Microenv Protein Microenvironment (Basic Residues) Microenv->Probe F- Leaving Group Stabilization Nucleophile Off-Target Nucleophile (Tyr, Lys, Ser, His) Microenv->Nucleophile Deprotonation (pKa shift) Nucleophile->Adduct Nucleophilic Attack

Microenvironment-driven SuFEx activation leading to off-target protein labeling.

Frequently Asked Questions (FAQs)

Q: Why does 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride label so many background proteins compared to standard aryl sulfonyl fluorides? A: The reactivity of SFs is highly tunable. Standard aryl SFs (like phenyl or p-tolyl SFs) are relatively stable and require proximity-induced activation, typically where a basic residue (like histidine or arginine) deprotonates the attacking nucleophile while stabilizing the fluoride leaving group. The addition of the 3-chloro and 4-cyano groups hyper-activates the warhead. This intrinsic hyper-reactivity bypasses the need for strict microenvironment templating, leading to widespread modification of highly abundant intracellular3[3].

Q: Which amino acid residues are most susceptible to off-target labeling by this specific probe? A: While SFs are historically known to target catalytic serines, advanced chemoproteomic profiling reveals that hyper-reactive SFs predominantly modify Lysine and Tyrosine residues[4]. Tyrosines located near basic patches (which facilitate phenol deprotonation) and highly accessible surface lysines are the primary culprits for off-target adduct 5[5].

Q: How can I differentiate between a true target and an off-target artifact in my mass spectrometry data? A: You must employ a competitive Activity-Based Protein Profiling (ABPP) workflow. True targets will show dose-dependent competition when pre-treated with the non-electrophilic parent ligand. Off-targets driven purely by the hyper-reactivity of the 3-Cl-4-CN-SO2F warhead will typically show poor or no competition, as their labeling is driven by collision frequency and intrinsic reactivity rather than specific affinity[2].

Troubleshooting Guide

Table 1: Troubleshooting Matrix for SuFEx Off-Target Labeling
Symptom / IssueMechanistic CauseRecommended Solution
Massive background smearing on in-gel fluorescence Probe concentration exceeds the threshold for specific binding, driving collision-based promiscuous SuFEx reactions.Titrate the probe down to 10 nM – 500 nM. If signal is lost, the binding affinity ( KI​ ) is too low for this warhead.
High false-positive rate in LC-MS/MS (Lysate labeling) Cellular compartmentalization is destroyed. Cryptic nucleophiles are exposed, and local pH changes alter residue pKa​ values.Do not label in lysate. Perform all probe incubations in intact, live cells to preserve native protein folding and microenvironments[1].
Inconsistent off-target profiles between biological replicates Post-lysis labeling. Unreacted probe continues to react with proteins during the lysis and enrichment steps.Implement a post-lysis quench step. Add 1-5 mM of a reactive amine (e.g., ethanolamine) immediately upon lysis to scavenge unreacted probe.
Table 2: Quantitative Impact of Substituents on SF Reactivity
Aryl Sulfonyl Fluoride SubstituentElectronic Effect (Hammett σ )Intrinsic ReactivityOff-Target Propensity
4-Methyl (p-Tolyl)Negative (Electron Donating)LowLow
Unsubstituted (Phenyl)NeutralModerateModerate
3-Chloro-4-cyano Highly Positive (Electron Withdrawing) Very High Very High

Self-Validating Experimental Protocol: Live-Cell Competitive Chemoproteomics

To establish trustworthiness in your target identification, your protocol must be a self-validating system. The following methodology ensures that any identified protein is a true target by utilizing live-cell compartmentalization, competitive displacement, and post-lysis quenching.

Step 1: Live-Cell Pre-treatment (Competition)

  • Culture cells (e.g., HEK293T or Jurkat) to 80% confluency in 10 cm dishes.

  • Replace media with fresh, serum-free media.

  • Treat the "Competitor" group with a 10-fold to 50-fold molar excess of the non-covalent parent compound (lacking the SO2F group) for 1 hour at 37°C. Treat the "Vehicle" and "Probe-only" groups with an equivalent volume of DMSO (max 0.1% v/v). Causality Check: This step saturates the specific binding pockets. If a protein is a true target, the competitor will block the subsequent covalent reaction.

Step 2: Covalent Labeling

  • Add the alkyne-tagged 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride probe (titrated to the lowest effective concentration, e.g., 500 nM) to both the "Competitor" and "Probe-only" groups.

  • Incubate for 1–2 hours at 37°C.

Step 3: Lysis and Quenching (Critical Step)

  • Wash cells 3x with ice-cold PBS to remove unbound probe.

  • Lyse cells in RIPA buffer supplemented with protease inhibitors and 5 mM ethanolamine . Self-Validation: Ethanolamine acts as a sacrificial nucleophile. It immediately quenches any residual highly reactive 3-Cl-4-CN-SO2F, guaranteeing that all observed labeling occurred within the live cell, not artifactually in the tube.

Step 4: CuAAC Click Chemistry & Enrichment

  • Normalize protein concentrations across all samples to 2 mg/mL.

  • Perform Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) by adding Biotin-PEG3-Azide (100 µM), CuSO4 (1 mM), THPTA ligand (100 µM), and Sodium Ascorbate (1 mM). React for 1 hour at room temperature.

  • Precipitate proteins (methanol/chloroform) to remove unreacted click reagents, then resuspend in 1.2% SDS/PBS.

  • Enrich biotinylated proteins using Streptavidin agarose beads. Perform stringent denaturing washes (1% SDS, 8 M Urea) to eliminate non-covalently bound off-targets.

Step 5: On-Bead Digestion & LC-MS/MS

  • Reduce (DTT), alkylate (Iodoacetamide), and digest on-bead with Trypsin/LysC overnight.

  • Analyze peptides via label-free quantitative LC-MS/MS. True targets will show a >5-fold reduction in MS intensity in the Competitor group compared to the Probe-only group.

ABPP_Workflow N1 Live Cell Incubation N2 Lysis & Quenching N1->N2 N3 CuAAC Click N2->N3 N4 Streptavidin Enrichment N3->N4 N5 On-Bead Digestion N4->N5 N6 LC-MS/MS Analysis N5->N6

Self-validating chemoproteomic workflow for quantifying off-target engagement.

References

  • Title: Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes Source: Journal of the American Chemical Society URL
  • Title: Next Generation Sulfonyl Fluoride Electrophiles Expand the Scope of Covalent Drug Discovery Source: ChemRxiv URL
  • Source: Chemical Science (RSC Publishing)
  • Title: Advances in sulfonyl exchange chemical biology: expanding druggable target space Source: RSC Publishing URL
  • Title: Profiling Sulfur(VI)

Sources

Purification strategies for products of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride reactions

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to assist researchers, chemists, and drug development professionals in mastering the purification of products derived from 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride (CCBSF) .

CCBSF is a highly activated, electrophilic hub used in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. While SuFEx is celebrated for its near-perfect yields and minimal byproducts[1], the unique electronic properties of the chloro- and cyano-substituted aromatic ring in CCBSF present specific purification challenges. This guide bridges theoretical causality with field-proven experimental protocols to ensure the scientific integrity of your workflows.

Part 1: Causality & Fundamentals of CCBSF Reactivity

To purify a reaction, you must first understand its mechanistic causality. The SuFEx reaction relies on the unique thermodynamic stability of the S(VI)-F bond, which resists reduction, thermolysis, and non-specific nucleophilic attack[2]. However, the S-F bond can be selectively activated.

In CCBSF, the electron-withdrawing nature of the 3-chloro and 4-cyano groups significantly increases the electrophilicity of the sulfur center. When an organic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG) is introduced, it coordinates with the sulfur or the incoming nucleophile, facilitating the expulsion of the fluoride ion[3].

The Purification Challenge: Because SuFEx is a "click" reaction, the primary impurities are rarely side-products. Instead, the impurities are the unreacted starting materials (CCBSF), the catalyst (DBU/BTMG), and the resulting fluoride salts (e.g., DBU-HF)[2]. Traditional silica gel chromatography can be tedious and defeats the purpose of click chemistry. Therefore, our protocols focus on phase-separation, volatility, and scavenging.

Part 2: Troubleshooting FAQs

Q1: My sulfonamide/sulfonate product is contaminated with unreacted CCBSF. Because CCBSF is highly stable, it survives aqueous workup. How do I remove it without column chromatography? Causality & Solution: CCBSF is thermodynamically stable in water and will partition into the organic phase during standard liquid-liquid extraction. To remove it, you must force it to react. Add a solid-supported amine scavenger (e.g., polymer-bound trisamine resin) to the crude mixture. The highly electrophilic CCBSF will undergo a SuFEx reaction with the resin. You can then simply filter out the resin, leaving your pure product in the filtrate.

Q2: I am using the Accelerated SuFEx Click Chemistry (ASCC) protocol with BTMG and HMDS. How do I handle the silicon and fluoride byproducts? Causality & Solution: The ASCC protocol uses hexamethyldisilazane (HMDS) to generate reactive silyl-ether intermediates in situ, driven by the thermodynamic formation of the silicon-fluoride bond[3]. This generates fluorotrimethylsilane (TMS-F) and trimethylsilanol (TMS-OH). Because TMS-F has a boiling point of ~16 °C, it is highly volatile. Simply evaporating the reaction mixture under reduced pressure (rotary evaporation) will cleanly remove these byproducts, as well as any generated ammonia[3].

Q3: During liquid-liquid extraction to remove DBU-HF salts, I noticed hydrolysis of the cyano group on the CCBSF aromatic ring. What went wrong? Causality & Solution: The cyano (-CN) group is susceptible to hydrolysis into an amide or carboxylic acid under harsh basic conditions (e.g., using NaOH or KOH during workup). Furthermore, strong aqueous bases can inadvertently hydrolyze the S-F bond to a sulfonate[1]. Always use a mildly acidic or neutral aqueous wash. Washing the organic phase with saturated aqueous ammonium chloride (NH₄Cl) or 0.1 M HCl will effectively protonate the DBU/BTMG base, pulling the fluoride salts into the aqueous layer while preserving the cyano group and the S(VI) product in the organic layer.

Q4: I want to test my CCBSF-derived arylfluorosulfates directly in a biological assay. Do I have to purify them? Causality & Solution: Not necessarily. Liquid-based in situ SuFEx protocols have been developed for late-stage functionalization (LSF) in 96-well plates. By using precise stoichiometric ratios and volatile solvents, the crude reaction mixtures can be subjected directly to biological assays (such as cancer-cell growth inhibition) without further purification, as the trace fluoride byproducts do not significantly interfere with the specific assay conditions[4].

Part 3: Data Presentation & Experimental Protocols

Quantitative Component Analysis for Purification

Summarizing the physical properties of the reaction components dictates the purification logic:

ComponentRole in ReactionBoiling / Melting PointSolubility ProfileRecommended Purification Strategy
CCBSF Electrophilic HubSolid (approx. 60-70 °C)Organic solubleAmine scavenger resin & filtration
BTMG Catalyst (Base)165 °COrganic / Water (protonated)Mild acidic aqueous wash (0.1 M HCl)
TMS-F ASCC Byproduct16 °CHighly volatileEvaporation under reduced pressure
DBU-HF Catalyst SaltN/A (Salt)Highly water solubleAqueous wash (Sat. NH₄Cl)
Product Target MoleculeVariesOrganic solubleIsolation via organic phase
Standard Operating Procedure: Accelerated SuFEx & Purification

This self-validating protocol utilizes the BTMG/HMDS synergistic system to achieve rapid coupling without the need for pre-synthesized silyl ethers[3].

Reagents: CCBSF (1.0 equiv), Aryl/Alkyl Alcohol (1.0 equiv), HMDS (1.0 equiv), BTMG (5-10 mol%), Acetonitrile (MeCN).

Step-by-Step Methodology:

  • Reaction Setup: In a dry, round-bottom flask equipped with a magnetic stir bar, dissolve the alcohol (1.0 mmol) and CCBSF (1.0 mmol) in anhydrous MeCN (5.0 mL) at room temperature.

  • Activation: Add HMDS (1.0 mmol) to the stirring solution, followed by the BTMG catalyst (0.05 mmol, 5 mol%).

  • Monitoring: Stir the reaction at room temperature. The reaction is typically complete within 10 to 30 minutes. Monitor via TLC or LC-MS to ensure complete consumption of CCBSF.

  • Primary Purification (Volatiles): Transfer the flask to a rotary evaporator. Remove the MeCN solvent, TMS-F, TMS-OH, and NH₃ under reduced pressure (40 °C water bath).

  • Secondary Purification (Phase Separation): Redissolve the crude residue in Ethyl Acetate (15 mL). Transfer to a separatory funnel.

  • Salt Removal: Wash the organic layer with saturated aqueous NH₄Cl (2 × 10 mL) to remove the BTMG-HF salts.

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the analytically pure sulfonate product.

Part 4: Mandatory Visualization

Purification Decision Tree

Purification_Workflow Start Crude SuFEx Mixture (Product, CCBSF, Base-HF, Solvent) Evap Step 1: Evaporate Volatiles (Removes TMS-F, NH3, Solvent) Start->Evap Check Is unreacted CCBSF present? Evap->Check Scavenge Step 2a: Add Amine Scavenger Resin (Binds CCBSF) Check->Scavenge Yes Extract Step 2b: Liquid-Liquid Extraction (EtOAc / Sat. NH4Cl) Check->Extract No Scavenge->Extract Filter resin OrgPhase Organic Phase (Pure Sulfonamide/Sulfonate) Extract->OrgPhase AqPhase Aqueous Phase (Base-HF Salts) Extract->AqPhase

Decision tree for the purification of CCBSF-derived SuFEx products.

SuFEx Activation Mechanism

SuFEx_Mechanism CCBSF CCBSF (Ar-SO2F) Complex Activated S(VI) Complex [Ar-SO2-Base]+ [F]- CCBSF->Complex Base activation Base Catalyst (DBU or BTMG) Base->Complex Product SuFEx Product (Ar-SO2-O-R or Ar-SO2-NH-R) Complex->Product + Nuc Byproduct Byproduct [Base-H]+ [F]- Complex->Byproduct HF transfer Nuc Nucleophile (R-OH or R-NH2) Nuc->Product

Mechanistic pathway of base-catalyzed SuFEx activation and nucleophilic substitution.

References

  • Liu, Z., Li, J., Li, S., Li, G., Sharpless, K. B., & Wu, P. (2018). SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization. Journal of the American Chemical Society.[Link]

  • Smedley, C. J., Homer, J. A., Gialelis, T. L., Barrow, A. S., Koelln, R. A., & Moses, J. E. (2022). Accelerated SuFEx Click Chemistry For Modular Synthesis. Angewandte Chemie International Edition.[Link]

  • Zhong, T., Chen, Z., Yi, J., Lu, G., & Weng, J. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters.[Link]

  • Barrow, A. S., Smedley, C. J., Zheng, Q., Li, S., Dong, J., & Moses, J. E. (2023). Sulfur fluoride exchange. Nature Reviews Methods Primers.[Link]

Sources

Challenges in the scale-up synthesis of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Scale-Up Synthesis of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride Derivatives

Overview Welcome to the Technical Support Center. As a Senior Application Scientist, I have engineered this guide to address the specific mechanistic and operational challenges encountered during the scale-up synthesis of 3-chloro-4-cyanobenzene-1-sulfonyl fluoride (CAS: 1936318-67-0). This molecule is a highly versatile hub for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, featuring three orthogonal reactive sites: a sulfonyl fluoride, an aryl chloride, and a nitrile group.

While the S(VI)-F bond offers an exceptional balance of stability and reactivity for bioconjugation and drug discovery[1], installing it at scale without compromising the aryl chloride or nitrile functionalities requires strict kinetic and thermodynamic control.

Section 1: Synthesis Strategy & Reaction Pathway

Direct fluorosulfonylation of aryl halides via palladium catalysis is problematic for this specific substrate because palladium can undergo non-chemoselective oxidative addition into the C-Cl bond. Furthermore, direct generation using toxic SO₂F₂ gas requires specialized flow-chemistry equipment[2].

The most robust, scalable, and chemoselective route is the Sandmeyer-type chlorosulfonylation of 4-amino-2-chlorobenzonitrile, followed by a mild halogen exchange. Historically, this exchange utilized potassium bifluoride (KHF₂), but the generation of hydrofluoric acid (HF) causes severe pitting in standard glass-lined reactors. We recommend a modernized biphasic halogen exchange using Potassium Fluoride (KF) as the sole fluorine source[3].

G SM 4-Amino-2-chlorobenzonitrile (Starting Material) Diazo Diazonium Chloride Intermediate SM->Diazo NaNO2, HCl, 0°C SulfonylCl 3-Chloro-4-cyanobenzene- 1-sulfonyl chloride Diazo->SulfonylCl SO2, CuCl2, AcOH SulfonylF 3-Chloro-4-cyanobenzene- 1-sulfonyl fluoride SulfonylCl->SulfonylF KF, MeCN/H2O, 40°C SuFEx SuFEx Conjugate (Target) SulfonylF->SuFEx R-OH, Base

Workflow for 3-chloro-4-cyanobenzene-1-sulfonyl fluoride synthesis and SuFEx application.

Section 2: Troubleshooting Guides & FAQs

Q1: We are experiencing significant pitting in our glass-lined reactors during the chloride-to-fluoride exchange step. How can we mitigate this without switching to Hastelloy equipment? Causality: Traditional SuFEx precursor syntheses rely on potassium bifluoride (KHF₂)[1]. In solution, KHF₂ dissociates to release HF, which aggressively etches borosilicate glass and poses severe safety hazards at scale. Solution: Transition to a biphasic solvent system (e.g., Acetonitrile/Water) using Potassium Fluoride (KF) as the sole fluorine source[3]. The addition of a highly polar aprotic co-solvent lowers the activation energy for the nucleophilic fluoride attack while completely avoiding HF generation, preserving your glass-lined reactors.

Q2: During the conversion of the sulfonyl chloride to the sulfonyl fluoride, we observe a 15-20% yield loss due to sulfonic acid formation. Why is this happening, and how do we validate the fix? Causality: Sulfonyl chlorides are highly susceptible to hydrolysis. In an aqueous biphasic system, if the stirring rate is insufficient or the water ratio is too high, H₂O outcompetes the dissolved F⁻ ion for the electrophilic S(VI) center, irreversibly forming the sulfonic acid byproduct. Solution: Control the water activity. Use a saturated aqueous KF solution (to minimize free water molecules) and ensure vigorous agitation (>300 rpm) to maximize the interfacial surface area. Self-Validation: This protocol is self-validating. Monitor the reaction via HPLC; if the mass balance closes with <1% of the sulfonic acid peak at 254 nm, your interfacial mass transfer and water activity are perfectly optimized.

Q3: We attempted a direct Sandmeyer reaction using CuF₂ and SO₂ to skip the sulfonyl chloride intermediate, but the yields were abysmal (<10%). Why? Causality: The "hard" fluoride ion is heavily solvated and exhibits poor nucleophilicity toward the transient copper-bound sulfonyl intermediate generated during the Sandmeyer decomposition. The chloride ion (from CuCl₂) is a much better nucleophile in this context, rapidly trapping the intermediate to form the sulfonyl chloride. Solution: Accept the two-step sequence. Isolate the sulfonyl chloride as a crude wet cake and immediately subject it to KF exchange. The thermodynamic driving force of forming the highly stable S(VI)-F bond (~90 kcal/mol) ensures the second step is rapid and quantitative[2].

Q4: How do we handle the exotherm during the scale-up of the diazotization and subsequent chlorosulfonylation? Causality: The decomposition of the diazonium salt in the presence of SO₂ and CuCl₂ releases equimolar amounts of nitrogen gas and significant thermal energy. In a batch reactor, this causes thermal runaway, which degrades the sensitive nitrile group. Solution: Implement a semi-batch dosing strategy. Pre-charge the reactor with the SO₂/CuCl₂/AcOH mixture and dose the cold diazonium salt solution at a rate strictly dictated by the heat removal capacity of your reactor's cooling jacket. Maintain the internal temperature between 10°C and 15°C.

Section 3: Quantitative Data & Reagent Comparison

The following table summarizes the operational metrics for different fluorinating agents during the scale-up of sulfonyl fluorides.

Fluorinating AgentEquivalents RequiredOperating Temp (°C)Average Yield (%)Reactor CompatibilityChemoselectivity (Nitrile/Cl)Safety Profile
KHF₂ (Traditional) 2.0 - 3.02085Hastelloy / PTFEHighPoor (Releases HF)
KF (Aqueous Biphasic) 3.0 - 5.04088Glass-linedModerate (Hydrolysis risk)Excellent
KF + 18-Crown-6 (Anhydrous) 1.5 - 2.02594Glass-linedHighGood (Toxicity of Crown Ether)
SO₂F₂ Gas (Direct) Excess-78 to 20<30Specialized Gas RigLow (Nitrile addition)Extremely Hazardous

Note: For 3-chloro-4-cyanobenzene-1-sulfonyl fluoride, the Aqueous Biphasic KF method provides the best balance of safety, cost, and scalability[3].

Section 4: Step-by-Step Experimental Protocol

Scalable Synthesis of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride via Biphasic Halogen Exchange

This protocol is engineered to be a self-validating system. The physical state of the reaction mixture directly indicates the progress and success of the transformation.

Materials:

  • Crude 3-chloro-4-cyanobenzene-1-sulfonyl chloride (1.0 equiv, 100 mmol, ~23.6 g)

  • Potassium Fluoride (KF), spray-dried (4.0 equiv, 400 mmol, 23.2 g)

  • Acetonitrile (MeCN) (100 mL)

  • Deionized Water (30 mL)

Step-by-Step Methodology:

  • Preparation of the Fluorinating Phase: In a 500 mL jacketed glass reactor equipped with an overhead stirrer, dissolve KF (23.2 g) in Deionized Water (30 mL). Causality: Creating a highly concentrated, near-saturated aqueous phase minimizes free water activity, drastically reducing the risk of sulfonyl chloride hydrolysis[3].

  • Substrate Addition: Dissolve the crude 3-chloro-4-cyanobenzene-1-sulfonyl chloride (23.6 g) in Acetonitrile (100 mL). Transfer this organic solution into the reactor containing the aqueous KF phase.

  • Kinetic Initiation: Set the overhead stirrer to 400 rpm. Causality: Vigorous agitation is mandatory to maximize the interfacial surface area between the MeCN and aqueous phases, facilitating rapid mass transfer of the fluoride ion.

  • Thermal Control & Reaction: Heat the biphasic mixture to 40°C. Monitor the internal temperature continuously.

  • Self-Validation & In-Process Control (IPC): After 4 hours, halt stirring to allow phase separation (takes <1 minute). Sample the upper organic layer for HPLC analysis.

    • Validation Check: The reaction is complete when the starting material peak is <1% area. If a peak corresponding to the sulfonic acid byproduct is >2%, your stirring rate was too low or the KF solution was too dilute.

  • Workup & Phase Separation: Cool the reactor to 20°C. Add Ethyl Acetate (100 mL) to lower the density of the organic phase and improve separation. Drain the lower aqueous phase (containing KCl and excess KF) into a dedicated fluoride-waste container.

  • Washing & Drying: Wash the organic phase with saturated brine (50 mL) to remove residual water and dissolved salts. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Isolation: Crystallize the crude product from a mixture of Heptane/Ethyl Acetate (4:1 v/v) to afford 3-chloro-4-cyanobenzene-1-sulfonyl fluoride as an off-white crystalline solid.

References

  • Yamahara, S., Salem, M. S. H., Kawai, T., Watanabe, M., Sakamoto, Y., Okada, T., Kimura, Y., Takizawa, S., & Kirihara, M. (2024). Green and Efficient Protocols for the Synthesis of Sulfonyl Fluorides Using Potassium Fluoride as the Sole Fluorine Source. ACS Sustainable Chemistry & Engineering.[Link]

  • Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition.[Link]

  • Veryassi, O. B., et al. (2023). A modular flow platform for sulfur(VI) fluoride exchange ligation of small molecules, peptides and proteins. Nature Synthesis.[Link]

Sources

Validation & Comparative

Validation of Target Engagement for 3-Chloro-4-cyanobenzene-1-sulfonyl Fluoride Probes: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

As the landscape of covalent drug discovery expands beyond traditional cysteine-targeting acrylamides, Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has emerged as a transformative tool for targeting tyrosine, lysine, serine, and histidine residues. As a Senior Application Scientist, I frequently evaluate novel electrophilic warheads to determine their utility in chemoproteomics and fragment-based drug discovery (FBDD).

This guide provides an in-depth technical comparison of the 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride probe against alternative covalent warheads. By dissecting the mechanistic causality behind its reactivity and detailing self-validating experimental protocols, this document serves as a definitive framework for validating target engagement in complex biological systems.

Mechanistic Causality: Warhead Selection & Reactivity

The reactivity of a SuFEx probe is dictated by the intrinsic electrophilicity of its sulfur center and the microenvironment of the target protein. Standard fluorosulfates (-OSO₂F) and unsubstituted phenyl sulfonyl fluorides (-SO₂F) often require a highly pre-organized protein pocket—such as a proximal basic residue (e.g., histidine or arginine) to deprotonate the target tyrosine—to catalyze the fluoride displacement 1.

Why choose 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride? The introduction of electron-withdrawing groups (EWGs)—specifically a chloro group at the meta position and a cyano group at the para position—dramatically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the sulfonyl fluoride. This inductive and resonance-driven electron withdrawal hyper-sensitizes the sulfur atom to nucleophilic attack.

While this heightened reactivity reduces the probe's aqueous half-life compared to fluorosulfates, it enables the capture of weak, transient protein-ligand interactions that less reactive probes would miss. This makes the 3-Cl-4-CN variant an exceptional "activation-free" tag for fragment screening and rapid target engagement profiling 2.

Table 1: Comparative Performance of Covalent Warheads
Warhead TypePrimary Target ResiduesIntrinsic ReactivityAqueous Stability (t½)Proteome SelectivityOptimal Application
Acrylamide CysteineHighHigh (>24h)HighCysteine-targeted late-stage therapeutics
Fluorosulfate Tyrosine, LysineLowHigh (>24h)Very HighLate-stage SuFEx drug candidates
Phenyl-SF Tyr, Lys, Ser, HisModerateModerate (~4-8h)ModerateGeneral chemoproteomic target discovery
3-Cl-4-CN-Phenyl-SF Tyr, Lys, Ser, HisVery High Low (<2h) Probe-Dependent Fragment screening & rapid engagement

Data synthesized from structure-activity relationship studies of heteroaryl and substituted sulfonyl fluorides 3.

Target Engagement Validation Workflow

To definitively prove that a 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride probe engages its intended target, we utilize a competitive chemoproteomic workflow. The process relies on the probe's ability to covalently modify the target in live cells, followed by click chemistry (CuAAC) for enrichment and MS/MS identification.

TE_Workflow A 1. Live Cell Incubation (Probe + Target) B 2. SuFEx Reaction (Microenvironment Catalysis) A->B Electrophilic Attack C 3. CuAAC Click Chemistry (Biotin-Azide Tagging) B->C Cell Lysis & Tagging D 4. Streptavidin Enrichment (Affinity Pulldown) C->D Isolate Complexes E 5. LC-MS/MS Profiling (Site Identification) D->E On-Bead Digest

Figure 1: Chemoproteomic workflow for validating target engagement of SuFEx-based chemical probes.

Self-Validating Experimental Protocols

A protocol without built-in negative controls is merely an observation, not a validation. The following methodologies are designed as self-validating systems to ensure that the observed target engagement is causal, site-specific, and biologically relevant.

Protocol A: Intact Protein Mass Spectrometry (In Vitro Validation)

This protocol confirms the 1:1 stoichiometric adduction of the probe to the target protein.

Self-Validation Mechanism: The inclusion of a point-mutant protein (e.g., mutating the suspected target Tyrosine to Phenylalanine, Y→F) acts as an absolute negative control. If the wild-type protein shows a mass shift but the mutant does not, the engagement is definitively site-specific 4.

  • Protein Preparation: Buffer exchange the recombinant wild-type and Y→F mutant proteins into a volatile buffer (20 mM ammonium acetate, pH 7.4) at 5 µM. Causality: Non-volatile salts (like PBS) cause severe ion suppression in intact MS, masking the signal.

  • Probe Incubation: Add the 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride probe at a 5-fold molar excess (25 µM). Incubate at room temperature for 1 hour.

  • Reaction Quenching (Critical Step): Add 0.1% formic acid to the reaction mixture. Causality: Dropping the pH protonates the nucleophilic residues (Tyr/Lys), instantly halting the SuFEx reaction. This prevents artifactual, non-specific labeling from occurring during the sample injection phase.

  • LC-MS Analysis: Desalt via a C4 trap column and analyze via high-resolution ESI-TOF MS. Deconvolute the isotopic envelope.

  • Data Interpretation: A successful engagement is validated by a mass shift of +[Probe Mass - 20 Da (HF)] on the wild-type protein, with zero mass shift observed on the Y→F mutant.

Protocol B: Competitive Chemoproteomics (Live Cell Validation)

In vitro labeling does not guarantee cellular efficacy. This protocol proves that the probe engages the target inside living cells where the protein is in its native conformation 5.

Self-Validation Mechanism: We utilize a competitive displacement assay. Cells are pre-treated with the non-tagged 3-Cl-4-CN-SF probe at varying doses, followed by a broad-spectrum, alkyne-tagged SuFEx reporter probe. A dose-dependent decrease in the reporter signal proves that the engagement is saturable and specific, ruling out random background binding.

  • Live Cell Competition: Culture human primary cells to 80% confluency. Pre-incubate cells with the non-tagged 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride probe (0.1 µM, 1 µM, 10 µM) or DMSO vehicle for 2 hours. Causality: Live cell incubation is mandatory because cell lysis disrupts the native 3D microenvironment (and local pKa perturbations) required for specific SuFEx reactivity.

  • Reporter Labeling: Add an alkyne-tagged SuFEx reporter probe (5 µM) for 1 hour to label all unengaged target sites.

  • Lysis and Click Chemistry (CuAAC): Wash and lyse the cells in 1% NP-40 buffer. Perform Copper-Catalyzed Azide-Alkyne Cycloaddition by adding Biotin-PEG3-Azide (100 µM), CuSO₄ (1 mM), TCEP (1 mM), and TBTA (100 µM). React for 1.5 hours.

  • Enrichment & Digestion: Isolate biotinylated proteins using streptavidin-agarose beads. Wash stringently (1% SDS, 8M Urea) to remove non-covalent interactors. Perform on-bead tryptic digestion overnight.

  • Quantitative LC-MS/MS: Analyze peptides via LC-MS/MS. Target engagement is validated by observing a dose-dependent reduction in the spectral counts (or TMT reporter ion intensity) of the target peptide in the pre-treated samples compared to the DMSO control.

Sources

A Senior Application Scientist's Guide to Mass Spectrometry Analysis of Proteins Modified by 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride and a Comparison with Alternative Covalent Labeling Reagents

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical biology and drug discovery, the precise identification of interactions between small molecules and their protein targets is paramount. Covalent labeling, coupled with the analytical power of mass spectrometry, offers an unparalleled window into these interactions, enabling the mapping of binding sites and the characterization of inhibitor potency and selectivity. This guide provides an in-depth technical comparison of protein analysis following modification by 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride (CCBSF), a representative electron-deficient aryl sulfonyl fluoride, and other commonly employed covalent labeling reagents. We will delve into the underlying chemistry, experimental workflows, and data interpretation, supported by experimental insights from the scientific literature.

The Principle of Covalent Labeling and Mass Spectrometry-Based Interrogation

Covalent labeling reagents are small molecules that contain a reactive functional group, or "warhead," capable of forming a stable, covalent bond with specific amino acid residues on a protein. This irreversible modification effectively "tags" the protein, allowing for its subsequent detection and characterization. Mass spectrometry (MS) is the cornerstone of this analysis, offering the sensitivity and resolution required to pinpoint the exact site of modification and quantify the extent of labeling.

The general workflow for such an analysis involves several key stages, from initial protein labeling to the final data analysis.

Covalent Labeling and MS Workflow cluster_0 Sample Preparation cluster_1 Mass Spectrometry Analysis cluster_2 Data Analysis Protein Labeling Protein Labeling Quenching & Cleanup Quenching & Cleanup Protein Labeling->Quenching & Cleanup Stop Reaction Remove Excess Reagent Intact Protein Analysis Intact Protein Analysis Quenching & Cleanup->Intact Protein Analysis Optional: Confirm Modification Proteolytic Digestion Proteolytic Digestion Quenching & Cleanup->Proteolytic Digestion Bottom-up Approach LC-MS/MS LC-MS/MS Proteolytic Digestion->LC-MS/MS Separate & Fragment Peptides Database Searching Database Searching LC-MS/MS->Database Searching Acquire Spectra Identification of Modified Peptides Identification of Modified Peptides Database Searching->Identification of Modified Peptides Match Spectra to Sequences Site Localization & Quantification Site Localization & Quantification Identification of Modified Peptides->Site Localization & Quantification Determine Modification Site & Relative Abundance Reagent_Comparison cluster_SF Aryl Sulfonyl Fluorides (e.g., CCBSF) cluster_NHS NHS Esters cluster_Maleimide Maleimides SF_Node Broad Reactivity (Ser, Thr, Lys, Tyr, Cys, His) SF_Adv Advantage: Tunable Reactivity SF_Node->SF_Adv SF_Dis Disadvantage: Potential for Off-Targeting SF_Node->SF_Dis NHS_Node Amine Reactive (Lys, N-terminus) NHS_Adv Advantage: High Efficiency NHS_Node->NHS_Adv NHS_Dis Disadvantage: Over-labeling Risk NHS_Node->NHS_Dis Mal_Node Thiol Reactive (Cys) Mal_Adv Advantage: High Specificity Mal_Node->Mal_Adv Mal_Dis Disadvantage: Adduct Instability Mal_Node->Mal_Dis

A Comparative Benchmarking Guide to 3-Chloro-4-cyanobenzene-1-sulfonyl Fluoride as a Novel Serine Protease Inhibitor

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

In the landscape of drug discovery and chemical biology, the identification of novel enzyme inhibitors with unique properties is paramount. This guide provides a comprehensive framework for benchmarking the inhibitory potential of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride, a compound with a reactive sulfonyl fluoride moiety, against established serine protease inhibitors. While this specific molecule is not extensively characterized in the public domain as an enzyme inhibitor, its chemical structure suggests a potential for covalent modification of serine residues within the active sites of serine proteases.[1][2][3][4] This document outlines the scientific rationale, detailed experimental protocols, and data analysis workflows necessary to rigorously evaluate its efficacy and compare it to well-known inhibitors such as Phenylmethylsulfonyl fluoride (PMSF) and 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF).

Introduction: The Rationale for Benchmarking a Novel Sulfonyl Fluoride

Serine proteases are a ubiquitous class of enzymes that play critical roles in a vast array of physiological processes, including digestion, blood coagulation, and inflammation.[5][6] Their dysregulation is implicated in numerous diseases, making them a significant target for therapeutic intervention.[7][8] The development of novel serine protease inhibitors is therefore an area of intense research.

The sulfonyl fluoride functional group is a well-established "warhead" for creating irreversible inhibitors of serine proteases.[9] This moiety reacts with the catalytic serine residue in the enzyme's active site, forming a stable, covalent sulfonyl-enzyme adduct that renders the enzyme inactive.[2][4] Prominent examples of sulfonyl fluoride-based inhibitors include PMSF and AEBSF, which are widely used in research to prevent proteolytic degradation during protein purification.[1][2][3]

3-Chloro-4-cyanobenzene-1-sulfonyl fluoride possesses this key reactive group. However, to ascertain its potential as a useful research tool or a starting point for drug development, it must be systematically benchmarked against existing inhibitors. This guide will focus on a comparative analysis against PMSF and AEBSF, targeting the well-characterized serine proteases, Trypsin and Chymotrypsin.

Core Principles of Covalent Inhibition and Kinetic Analysis

Covalent inhibitors typically follow a two-step mechanism: an initial non-covalent binding to the enzyme's active site (E•I), followed by the formation of a covalent bond (E-I).[9][10]

E + I ⇌ E•I → E-I

The overall efficiency of a covalent inhibitor is described by the second-order rate constant, kinact/KI, where KI represents the non-covalent binding affinity and kinact is the maximum rate of inactivation.[11][12][13] A thorough benchmarking study, therefore, requires the determination of these kinetic parameters.

A key metric for comparing inhibitor potency is the half-maximal inhibitory concentration (IC50), which is the concentration of an inhibitor required to reduce enzyme activity by 50%.[14] However, for comparative purposes, the inhibition constant (Ki) is a more robust parameter as it is independent of substrate concentration.[15][16][17] The Cheng-Prusoff equation allows for the conversion of IC50 to Ki for competitive inhibitors.[15][16][18][19]

Experimental Design and Protocols

This section details the step-by-step methodologies for a comprehensive benchmarking study.

Materials and Reagents

  • Enzymes: Bovine Pancreatic Trypsin, Bovine Pancreatic α-Chymotrypsin

  • Substrates:

    • For Trypsin: Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride (BAPA)[20][21] or Nα-Benzoyl-L-arginine ethyl ester (BAEE)[22]

    • For Chymotrypsin: N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide (SAPPNA) or Benzoyl-L-tyrosine ethyl ester (BTEE)[23][24]

  • Inhibitors:

    • 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride

    • Phenylmethylsulfonyl fluoride (PMSF)[1][3][25][26]

    • 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF)[2][4][27][28]

  • Buffers and Solvents:

    • Tris-HCl buffer

    • Dimethyl sulfoxide (DMSO)

    • Deionized water

Experimental Workflow

The overall workflow for this benchmarking study is depicted below.

G cluster_prep Preparation cluster_exp Experimentation cluster_analysis Data Analysis P1 Prepare Stock Solutions (Inhibitors, Enzymes, Substrates) E1 Perform IC50 Determination Assays P1->E1 E2 Conduct Time-Dependent Inhibition Studies P1->E2 A1 Calculate IC50 Values E1->A1 A3 Dixon Plot Analysis E1->A3 A2 Determine kinact and KI E2->A2 A4 Comparative Analysis A1->A4 A2->A4 A3->A4

Figure 1: High-level experimental workflow for benchmarking novel enzyme inhibitors.

Protocol: IC50 Determination for Trypsin Inhibition

This protocol is adapted for a 96-well microplate format.[29]

  • Reagent Preparation:

    • Assay Buffer: 50 mM Tris-HCl, 20 mM CaCl2, pH 8.0.

    • Trypsin Stock Solution: Prepare a 1 mg/mL stock solution of trypsin in 1 mM HCl. Dilute to the working concentration in Assay Buffer just before use.

    • BAPA Substrate Solution: Prepare a 1.5 mM stock solution of BAPA in DMSO. Dilute to the working concentration in Assay-Buffer.

    • Inhibitor Stock Solutions: Prepare 10 mM stock solutions of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride, PMSF, and AEBSF in DMSO. Create a series of dilutions in DMSO.

  • Assay Procedure:

    • Add 140 µL of Assay Buffer to each well of a 96-well plate.

    • Add 20 µL of diluted inhibitor solution to the test wells. For control wells, add 20 µL of DMSO.

    • Add 20 µL of the diluted trypsin solution to all wells except the blank.

    • Incubate the plate at 37°C for 15 minutes to allow for inhibitor-enzyme interaction.

    • Initiate the reaction by adding 20 µL of the BAPA substrate solution to all wells.

    • Immediately measure the absorbance at 410 nm every minute for 20 minutes using a microplate reader.

  • Data Analysis:

    • Calculate the initial reaction velocity (V₀) for each inhibitor concentration from the linear portion of the absorbance vs. time plot.

    • Determine the percentage of inhibition for each concentration relative to the control (DMSO) wells.

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[14]

A similar protocol can be followed for chymotrypsin, using an appropriate substrate like SAPPNA and measuring the absorbance at 405 nm.[24][30][31]

Protocol: Determination of kinact and KI

To characterize the covalent inhibition kinetics, a time-dependent inhibition assay is performed.

  • Assay Setup: Prepare multiple reaction mixtures, each containing the enzyme and a specific concentration of the inhibitor.

  • Time-Course Measurement: At various time points, take an aliquot from each reaction mixture and add it to a solution containing a high concentration of the substrate to measure the residual enzyme activity.

  • Data Analysis: Plot the natural logarithm of the percentage of remaining enzyme activity against time for each inhibitor concentration. The slope of each line represents the observed rate of inactivation (kobs).

  • Parameter Calculation: Re-plot kobs against the inhibitor concentration. Fit this data to the Michaelis-Menten equation to determine kinact (the Vmax of this plot) and KI (the Km of this plot).

Comparative Data Analysis and Visualization

The collected data should be organized into clear, comparative tables.

Table 1: Comparative IC50 Values (µM) for Serine Protease Inhibition

InhibitorTrypsin IC50 (µM)Chymotrypsin IC50 (µM)
3-Chloro-4-cyanobenzene-1-sulfonyl fluorideExperimentalExperimental
Phenylmethylsulfonyl fluoride (PMSF)ExperimentalExperimental
4-(2-Aminoethyl)benzenesulfonyl fluoride (AEBSF)ExperimentalExperimental

Table 2: Kinetic Parameters for Covalent Inhibition of Trypsin

InhibitorKI (µM)kinact (s⁻¹)kinact/KI (M⁻¹s⁻¹)
3-Chloro-4-cyanobenzene-1-sulfonyl fluorideExperimentalExperimentalCalculated
Phenylmethylsulfonyl fluoride (PMSF)ExperimentalExperimentalCalculated
4-(2-Aminoethyl)benzenesulfonyl fluoride (AEBSF)ExperimentalExperimentalCalculated
Dixon Plot for Determining Inhibition Type

A Dixon plot is a graphical method used to determine the type of enzyme inhibition and the inhibition constant (Ki).[32][33][34] It is constructed by plotting the reciprocal of the reaction velocity (1/v) against the inhibitor concentration ([I]) at two or more substrate concentrations.[35][36]

G origin I_axis origin->I_axis [Inhibitor] V_axis origin->V_axis 1/Velocity S2_start S2_end S2_start->S2_end [Substrate] = High S1_start S1_end intersection

Figure 2: A representative Dixon plot for competitive inhibition.

For competitive inhibition, the lines will intersect at a point where the x-coordinate is equal to -Ki.

Discussion and Interpretation

The comparative data will allow for a thorough evaluation of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride.

  • Potency: The IC50 and Ki values will provide a direct measure of its inhibitory potency against trypsin and chymotrypsin, allowing for a head-to-head comparison with PMSF and AEBSF.

  • Reactivity: The kinact value will quantify the rate of covalent bond formation, providing insight into the reactivity of the sulfonyl fluoride moiety in the context of the enzyme's active site.

  • Efficiency: The second-order rate constant, kinact/KI, represents the overall efficiency of the inhibitor and is a crucial parameter for comparing covalent inhibitors.

  • Selectivity: Comparing the inhibition data for trypsin and chymotrypsin will provide an initial assessment of the inhibitor's selectivity.

It is important to consider the stability of the inhibitors in aqueous solutions. PMSF, for instance, has a short half-life in aqueous buffers, which can affect experimental results. AEBSF is known to be more stable and water-soluble.[2][4] The stability of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride in the assay buffer should also be determined.

Conclusion and Future Directions

This guide provides a robust framework for the initial characterization and benchmarking of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride as a serine protease inhibitor. The generated data will be crucial for determining its utility as a research tool and for guiding any future medicinal chemistry efforts.

Further studies could involve:

  • Screening against a broader panel of proteases to determine its selectivity profile.

  • Structural studies, such as X-ray crystallography of the enzyme-inhibitor complex, to elucidate the binding mode.

  • Cell-based assays to evaluate its efficacy and potential toxicity in a more biologically relevant context.

By following the rigorous protocols and data analysis methods outlined in this guide, researchers can confidently and objectively assess the potential of novel enzyme inhibitors like 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride.

References

  • Cheng-Prusoff Equation. Canadian Society of Pharmacology and Therapeutics (CSPT). [Link]

  • PMSF - Wikipedia. [Link]

  • Inhibitors PMSF. Biocompare. [Link]

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A Senior Application Scientist's Guide to Assessing the Specificity of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride in Cell Lysates

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of chemical proteomics, the quest for selective covalent probes is paramount for accurately mapping protein function, identifying novel drug targets, and validating target engagement. Among the diverse arsenal of reactive warheads, sulfonyl fluorides (SFs) have emerged as a privileged class due to their unique reactivity profile, which extends beyond the canonical cysteine targeting of many conventional probes.[1][2][3] This guide provides a comprehensive framework for assessing the proteome-wide specificity of a representative sulfonyl fluoride probe, 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride (CCSF), in complex biological systems such as cell lysates.

The principles and protocols outlined herein are designed for researchers, scientists, and drug development professionals, offering a blend of theoretical rationale and practical, field-proven methodologies. We will delve into the causality behind experimental choices, ensuring a self-validating system for robust and reproducible results.

The Nature of Sulfonyl Fluoride Probes: Beyond Cysteine

Unlike electrophiles such as acrylamides or iodoacetamides that predominantly target the highly nucleophilic thiol of cysteine residues, sulfonyl fluorides exhibit a broader reactivity spectrum. The Sulfur(VI) Fluoride Exchange (SuFEx) reaction can engage a variety of nucleophilic amino acid side chains, including the hydroxyl groups of serine, threonine, and tyrosine, and the amino groups of lysine and histidine.[1][4] This expanded targeting capability opens up a larger portion of the proteome to covalent probing.

However, this broader intrinsic reactivity does not necessarily equate to promiscuity. The covalent modification by sulfonyl fluorides is often context-dependent and driven by proximity.[5] A stable, non-covalent binding interaction between the probe's scaffold and a protein's binding pocket is typically required to position the sulfonyl fluoride warhead optimally for a reaction to occur. This "proximity-driven reactivity" is a key determinant of a probe's specificity.[1][5]

The CCSF probe features a benzene sulfonyl fluoride core. The presence of electron-withdrawing chloro and cyano groups on the aromatic ring is anticipated to increase the electrophilicity of the sulfur atom, potentially enhancing its intrinsic reactivity compared to an unsubstituted phenylsulfonyl fluoride. A thorough specificity assessment is therefore not just recommended, but essential.

A Comparative Overview of Covalent Probes

To understand the unique position of CCSF, it's crucial to compare it with other commonly used covalent warheads. The following table summarizes their key characteristics.

Feature3-Chloro-4-cyanobenzene-1-sulfonyl fluoride (CCSF)Phenylsulfonyl fluoride (PSF)Iodoacetamide (IAA)Acrylamide
Warhead Class Aryl Sulfonyl FluorideAryl Sulfonyl FluorideHaloacetamideMichael Acceptor
Primary Target Residues Tyrosine, Lysine, Serine, Histidine, Threonine, Cysteine[1][4]Tyrosine, Lysine, Serine, Histidine, Threonine, Cysteine[1][4]Cysteine[5]Cysteine
Reactivity Mechanism Nucleophilic Substitution (SuFEx)[5]Nucleophilic Substitution (SuFEx)[5]SN2 Nucleophilic SubstitutionMichael Addition
Intrinsic Reactivity Moderate to High (Enhanced by e-withdrawing groups)ModerateHighModerate to High
Specificity Driver Proximity-driven; relies on scaffold binding affinity[1][5]Proximity-driven; relies on scaffold binding affinityHigh intrinsic reactivity towards thiolsHigh intrinsic reactivity towards thiols
Key Advantages Broader target space beyond Cys; good aqueous stability[1]Broader target space beyond Cys; good aqueous stabilityWell-characterized; rapid reactionWidely used in targeted covalent inhibitors
Potential Liabilities Can exhibit broader off-target profile if scaffold is not selectiveCan exhibit broader off-target profile if scaffold is not selectiveCan alkylate other nucleophiles at high concentrationsPotential for off-target reactions with other nucleophiles

Experimental Workflow for Proteome-Wide Specificity Profiling

A robust assessment of CCSF's specificity requires a multi-step, quantitative chemoproteomic approach. The workflow detailed below is designed to identify and quantify the protein targets of a clickable analogue of CCSF across the entire proteome.

G cluster_0 Probe Synthesis & Cell Culture cluster_1 Proteome Labeling & Lysis cluster_2 Target Enrichment cluster_3 Mass Spectrometry & Data Analysis cluster_4 Validation A Synthesize Alkyne-tagged CCSF Probe C Treat Cells with Alkyne-CCSF Probe (Dose-response & Time-course) A->C B Culture Human Cell Line (e.g., HeLa, HEK293T) B->C E Harvest and Lyse Cells (e.g., Sonication in Urea Buffer) C->E D Include DMSO Vehicle Control D->E F Normalize Protein Concentration (BCA Assay) E->F G Click Chemistry: Conjugate to Biotin-Azide (CuAAC) F->G H Enrich Biotinylated Proteins with Streptavidin Beads G->H I On-Bead Trypsin Digestion H->I J LC-MS/MS Analysis of Peptides I->J K Database Search (e.g., MaxQuant) to Identify Proteins J->K L Label-Free Quantification (LFQ) K->L M Statistical Analysis: Identify Significantly Enriched Proteins L->M N Competition Assay with Parent CCSF M->N O Western Blot of Top Candidates M->O G Probe R-SO₂(F) Intermediate [Transition State] Probe->Intermediate Reaction Protein Protein-Nu-H Protein->Intermediate Attack Product R-SO₂-Nu-Protein Intermediate->Product LeavingGroup H-F Intermediate->LeavingGroup Node_Reactants Probe + Nucleophilic Residue Node_Product Covalent Adduct

Caption: Sulfonyl fluoride reaction mechanism.

Concluding Remarks: A Path to Confident Target Profiling

Assessing the specificity of a covalent probe like 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride is a critical, multi-faceted process. It requires more than a simple pull-down; it demands a quantitative, proteome-wide approach to confidently distinguish true, high-affinity targets from non-specific background binding. The competitive ABPP workflow described here provides a robust framework for achieving this. By understanding the unique reactivity of sulfonyl fluorides and employing rigorous, self-validating experimental designs, researchers can harness the power of these versatile probes to explore the proteome with greater precision and confidence.

References

  • Van der Hoorn, R. A. L., et al. (2013). Chemical Proteomics with Sulfonyl Fluoride Probes Reveals Selective Labeling of Functional Tyrosines in Glutathione Transferases. Chemistry & Biology. [Link]

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  • Ismail, H. M., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. Journal of the American Chemical Society. [Link]

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Safety Operating Guide

3-Chloro-4-cyanobenzene-1-sulfonyl fluoride proper disposal procedures

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Guide to the Safe Handling and Disposal of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride

As Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has emerged as a powerful tool in drug discovery and chemical biology, the use of aryl sulfonyl fluorides like 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride (CAS: 1936318-67-0) has proliferated[1][2]. While these compounds offer unparalleled chemoselectivity and thermodynamic stability compared to traditional sulfonyl chlorides, their role as potent electrophilic "warheads" necessitates rigorous, scientifically grounded safety and disposal protocols[3][4].

This guide provides researchers and environmental health and safety (EHS) professionals with the operational logic and step-by-step methodologies required to safely manage and dispose of this reagent.

Hazard Profile and Chemical Causality

To safely dispose of a chemical, one must first understand its reactivity profile. 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride is characterized by the highly stable S-F bond.

  • Reactivity vs. Stability: Unlike sulfonyl chlorides, which hydrolyze rapidly in ambient moisture, sulfonyl fluorides are remarkably stable under neutral and acidic aqueous conditions[3]. However, they are highly reactive toward biological nucleophiles (such as the side chains of lysine, tyrosine, and histidine residues in proteins)[4].

  • Toxicological Impact: Because of this targeted reactivity, exposure can lead to severe covalent modification of biological tissues, resulting in severe skin burns, eye damage, and systemic toxicity upon inhalation or ingestion[5].

  • Degradation Pathway: The S-F bond can be deliberately cleaved (quenched) via hydrolysis under strongly basic conditions, yielding the corresponding inert sulfonate salt and free fluoride ions[6].

Table 1: Physicochemical and Hazard Summary

ParameterSpecificationOperational Implication
Chemical Name 3-Chloro-4-cyanobenzene-1-sulfonyl fluorideEnsure precise inventory tracking.
CAS Number 1936318-67-0Use for specific EHS waste profiling.
Primary Hazards Corrosive, ToxicMandates strict PPE and fume hood usage.
Hydrolytic Stability Stable at pH < 7; Hydrolyzes at pH > 10Requires strong base (e.g., NaOH) for chemical quenching.
Combustion Byproducts SOx, HF, HCl, NOxDisposal must utilize controlled incineration with flue gas scrubbing.

Operational Safety and PPE Requirements

Before initiating any procedure involving 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride, establish a self-validating safety perimeter.

  • Engineering Controls: All handling, including waste consolidation, must occur within a certified chemical fume hood with a minimum face velocity of 100 fpm.

  • Personal Protective Equipment (PPE):

    • Gloves: Wear double-layered nitrile or neoprene gloves. The outer glove should be changed immediately if contamination is suspected.

    • Body: A flame-resistant lab coat and a chemical-resistant apron.

    • Eyes/Face: Chemical splash goggles; a full face shield is required when handling larger quantities or during quenching operations.

Step-by-Step Disposal and Quenching Methodologies

The disposal of sulfonyl fluorides must account for both the intact electrophile and the potential generation of fluoride ions during degradation.

Protocol A: Routine Waste Segregation and EHS Disposal

For unreacted starting materials, stock solutions, and standard reaction waste:

  • Container Selection: Collect waste in high-density polyethylene (HDPE) or chemically resistant polypropylene containers. Avoid long-term storage of basic, fluoride-containing waste in glass, as free fluoride ions will etch the silica matrix over time.

  • Segregation: Strictly segregate this waste from strong acids (which can protonate fluoride to form highly toxic, volatile Hydrogen Fluoride gas) and reactive metals.

  • Labeling: Label the container explicitly: "Hazardous Waste: Toxic, Corrosive, Contains Fluorinated Organics and Sulfonyl Fluorides."

  • Final Destruction: Submit the sealed containers to your institutional EHS department. The mandated destruction method for highly fluorinated organics is controlled incineration equipped with alkaline flue gas scrubbing to safely neutralize the resulting HF and SOx emissions[7].

Protocol B: Spill Response and Chemical Quenching (Hydrolysis)

For accidental spills or the deliberate quenching of residual reaction mixtures, the thermodynamic stability of the S-F bond must be overcome using a strong base[6].

  • Containment: In the event of a spill, immediately evacuate non-essential personnel. Don appropriate PPE. Cover the liquid spill with an inert, non-combustible absorbent material (e.g., dry sand, vermiculite, or a commercial spill kit)[5].

  • Mechanical Removal: Using non-sparking tools, carefully sweep the absorbed material into a compatible hazardous waste container[5].

  • Chemical Quenching (Site Decontamination):

    • Prepare a 10% (w/v) solution of Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) in water/ethanol (ethanol aids in the solubility of the organic compound).

    • Carefully apply the basic solution to the spill site or add it dropwise to the residual reaction flask[5].

    • Mechanistic Rationale: The hydroxide ion acts as a strong nucleophile, attacking the sulfur(VI) center. This displaces the fluoride leaving group, irreversibly converting the hazardous sulfonyl fluoride into the benign 3-chloro-4-cyanobenzenesulfonate salt and free fluoride ions.

  • Ventilation and Verification: Allow the quenching mixture to react for at least 1-2 hours in a well-ventilated fume hood to ensure complete hydrolysis.

  • Final Cleanup: Wipe the area with damp paper towels. Dispose of the quenching liquids and all contaminated cleanup materials as basic, fluoride-containing hazardous waste .

Waste Management Workflow

The following diagram illustrates the logical decision tree for managing 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride waste, ensuring a closed-loop safety system.

G Start 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride Waste Type Waste Type? Start->Type Routine Routine Reaction Waste (Liquid/Solid) Type->Routine Planned Spill Accidental Spill or Residue Type->Spill Unplanned Segregate Segregate in HDPE Compatible Containers Routine->Segregate Absorb Absorb with Inert Material (Sand/Vermiculite) Spill->Absorb Label Label: Toxic, Corrosive, Fluorinated Organics Segregate->Label Quench Quench Site/Residue with 10% NaOH/KOH (Hydrolysis) Absorb->Quench Quench->Label Incinerate EHS Disposal: Controlled Incineration with Flue Gas Scrubbing Label->Incinerate

Figure 1: Decision matrix and operational workflow for the safe disposal and chemical quenching of sulfonyl fluoride waste.

Sources

A Senior Application Scientist's Guide to Handling 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride

Author: BenchChem Technical Support Team. Date: April 2026

As researchers dedicated to advancing drug development, our work inherently involves handling reactive and potentially hazardous chemical entities. 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride is one such compound. Its unique trifecta of functional groups—a reactive sulfonyl fluoride, a toxic cyano group, and a halogenated aromatic ring—demands a rigorous and informed approach to safety. This guide moves beyond a simple checklist; it is a procedural and logistical framework designed to ensure your safety by explaining the causality behind each critical step.

Hazard Assessment: Understanding the Inherent Risks

Before any personal protective equipment (PPE) is selected, a thorough understanding of the molecule's reactivity and toxicity is paramount. The hazard profile of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride is derived from its constituent parts:

  • Sulfonyl Fluoride (-SO₂F): This group is highly reactive, particularly towards nucleophiles. Crucially, it is susceptible to hydrolysis, meaning it can react with water or moisture to release corrosive and toxic hydrofluoric acid (HF).[1] This dictates the need for stringent moisture control during handling and storage.[2]

  • Cyano Group (-CN): The nitrile functional group imparts significant toxicity. Compounds containing this group can be harmful if swallowed, inhaled, or absorbed through the skin.[3][4][5] In the presence of acids or upon combustion, they can release highly toxic hydrogen cyanide gas.

  • Chlorinated Benzene Ring: The halogenated aromatic core contributes to the compound's overall stability but also to its potential for long-term health effects and environmental persistence.

Based on data for structurally similar compounds, 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride is classified as a hazardous substance. It is expected to cause severe skin burns and serious eye damage.[2][4][6] Acute toxicity is also a primary concern.[4]

Engineering Controls: The First and Most Critical Line of Defense

Personal protective equipment is the final barrier between you and a chemical hazard, not the first. The primary method for exposure control is the use of robust engineering solutions.

Mandatory Use of a Chemical Fume Hood: All handling of 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride, from weighing to solution preparation and reaction quenching, must be performed inside a properly functioning chemical fume hood.[1][7] The fume hood must have a certified face velocity (typically between 80-125 feet per minute) to effectively contain dust, aerosols, and potential off-gassing.[1] This is non-negotiable as it protects you from inhaling the fine, potentially toxic powder.[8][9]

Personal Protective Equipment (PPE): A Multi-Layered Protocol

When engineering controls are in place, PPE provides the necessary direct protection. A multi-layered approach is essential for handling this compound.

Eye and Face Protection

Given the severe eye damage potential, standard safety glasses are insufficient.[6][10]

  • Minimum Requirement: Chemical splash goggles that conform to ANSI Z87.1 or EN 166 standards are mandatory.[6][11] These provide a seal around the eyes to protect against dust and splashes.

  • Recommended for Higher-Risk Tasks: When handling larger quantities (>5g) or performing vigorous operations (e.g., sonicating, rapid stirring), a full-face shield must be worn in addition to chemical splash goggles.[12][13] This provides an essential secondary layer of protection for the entire face.

Skin and Body Protection

This compound can cause severe skin burns upon contact.[4][10][14]

  • Gloves: Double-gloving with chemical-resistant gloves is required. Nitrile gloves are a suitable initial choice, offering good protection against powders and incidental splashes.[1] Always inspect gloves for any signs of degradation or perforation before use.[8][11] Use proper glove removal technique to avoid contaminating your skin.[1][7]

  • Laboratory Coat: A full-length laboratory coat, fully buttoned, is the minimum requirement.[1]

  • Chemical-Resistant Apron: For any procedure involving liquids or the potential for significant spills, a PVC or other chemically-resistant apron should be worn over the lab coat.[12][15]

  • Full Body Coverage: Full-length pants and closed-toe shoes are mandatory in any laboratory setting where this chemical is handled.[1]

Respiratory Protection

If engineering controls (i.e., the fume hood) are functioning correctly, respiratory protection may not be required for routine small-scale use. However, it is essential in specific scenarios:

  • Spill Cleanup: In the event of a spill outside of a fume hood, a full-face respirator with appropriate cartridges is necessary.[11]

  • Weighing Operations: If there is any risk of dust becoming airborne during weighing, even within a fume hood, a respirator should be used.

  • Failure of Engineering Controls: If a fume hood malfunctions, evacuate the area and do not re-enter without appropriate respiratory protection.

Operational and Disposal Plans

A clear, step-by-step plan is crucial for minimizing risk during handling and disposal.

Safe Handling Protocol

  • Preparation: Before handling, ensure the chemical fume hood is on and functioning. Clear the workspace of any unnecessary items. Confirm the location of the nearest safety shower and eyewash station.[16]

  • Donning PPE: Don all required PPE as outlined in Section 3.

  • Weighing: Conduct all weighing operations within the fume hood or in a dedicated containment balance enclosure. Use a spatula to gently transfer the solid material, avoiding the creation of dust.[2]

  • Transfer & Dissolution: When adding the solid to a solvent, do so slowly and in a controlled manner. If the dissolution is exothermic, use an ice bath to moderate the temperature.

  • Post-Handling: After use, tightly close the primary container.[2] Decontaminate the spatula and any surfaces with a suitable solvent (e.g., isopropanol) followed by soap and water.

  • Doffing PPE: Remove PPE carefully, avoiding self-contamination. Dispose of gloves immediately in the designated hazardous waste stream. Wash hands thoroughly with soap and water after handling is complete.[3][10]

Spill Response Plan

Immediate and correct response to a spill is critical to prevent exposure.

Caption: Workflow for responding to a chemical spill.

Disposal Plan

All waste containing 3-Chloro-4-cyanobenzene-1-sulfonyl fluoride must be treated as hazardous.

  • Solid Waste: Contaminated gloves, weigh paper, absorbent materials, and empty containers should be placed in a clearly labeled, sealed hazardous waste container.[17]

  • Liquid Waste: Unused solutions or reaction mixtures should be collected in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste streams.

  • Disposal: All waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[6] Do not pour down the drain.[2][18]

Emergency First Aid

In the event of an exposure, immediate action is required.[2]

Exposure RouteFirst Aid Protocol
Skin Contact Immediately remove all contaminated clothing.[2] Flush the affected skin with copious amounts of water for at least 15 minutes, using a safety shower if necessary.[6] Seek immediate medical attention.[10][19]
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][19] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.[6][10]
Inhalation Move the person to fresh air at once.[19] If breathing is difficult or has stopped, provide artificial respiration (do not use mouth-to-mouth).[6][19] Seek immediate medical attention.[10]
Ingestion Do NOT induce vomiting.[2][10] If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water.[2][10] Never give anything by mouth to an unconscious person.[2] Seek immediate medical attention.[19]

Always provide the Safety Data Sheet (SDS) to the responding medical professionals.[2][10]

References

  • First Aid Procedures for Chemical Hazards. NIOSH - CDC. [Link]

  • Safety Data Sheet - NANOCOLOR Fluoride 2. (2022, September 29). Carl ROTH. [Link]

  • Safety Data Sheet - 3-methoxypropane-1-sulfonyl fluoride. Enamine. [Link]

  • Comprehensive Guide on Cyanuric Fluoride: Usage, Hazards, and Safety Measures. (2025, August 15). ChemBeast. [Link]

  • Standard Operating Procedure - Phenylmethanesulfonyl fluoride (PMSF). Purdue University. [Link]

  • How To Choose The Right PPE For Chemical Handling. (2025, December 2). Hazchem Safety. [Link]

  • PPESAFETY CHEMICAL HANDLING PROTECTION PPE KIT. PPESAFETY. [Link]

  • 3-cyano-4-fluorobenzene-1-sulfonyl fluoride — Chemical Substance Information. NextSDS. [Link]

  • Safety Guidelines for Handling Chemicals. HPE Support. [Link]

  • ICSC 0656 - CHLORINE TRIFLUORIDE. IPCS. [Link]

  • First aid for cyanide exposure. (2026, March 15). Monash University. [Link]

  • Safety Data Sheet - NANOCOLOR Fluoride 2. (2023, September 27). Carl ROTH. [Link]

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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